Tert-butyl2-formyl-2-methylpiperidine-1-carboxylate

Core Science & Biosynthesis

Synthesis Pathway of tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate: A Technical Guide

Executive Summary

The compound tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS 470669-16-0) is a highly specialized, sterically hindered α -quaternary amino aldehyde. It serves as a critical building block in modern drug discovery, most notably in the synthesis of complex pyrimidinone derivatives targeting Lp-PLA2 for neuroinflammation and diabetic complications[1]. Because direct α -formylation of 2-methylpiperidine derivatives is plagued by poor regioselectivity (favoring the less hindered 6-position), a de novo construction starting from the pre-functionalized 2-methylpipecolinic acid is the most robust and scalable approach.

This whitepaper details a validated, three-step synthetic pathway—encompassing N-Boc protection, mixed-anhydride reduction, and Swern oxidation—designed to maximize yield while preventing epimerization or over-oxidation.

Retrosynthetic Strategy & Mechanistic Rationale

Attempting to lithiate 1-(tert-butoxycarbonyl)-2-methylpiperidine using sec-BuLi/TMEDA typically results in deprotonation at the less sterically hindered C6 position rather than the desired C2 position. To bypass this regiochemical bottleneck, the optimal retrosynthetic disconnection relies on 2-methylpipecolinic acid as the starting material.

The strategy involves:

• Amine Protection: Shielding the secondary amine using a tert-butyloxycarbonyl (Boc) group to prevent self-condensation and direct the subsequent reduction.

• Carboxyl Reduction: Converting the carboxylic acid to a primary alcohol. Direct reduction of amino acids with NaBH 4​ is kinetically unfavorable; thus, activation via a mixed anhydride is required.

• Controlled Oxidation: Oxidizing the resulting primary alcohol to the target aldehyde. A is selected over chromium-based reagents (e.g., Jones reagent) to strictly avoid over-oxidation back to the carboxylic acid.

Synthetic workflow for tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate.

Experimental Workflows & Causal Analysis

Step 1: N-Boc Protection of 2-Methylpipecolinic Acid

Protocol:

• Suspend 2-methylpipecolinic acid (1.0 eq) in a 1:1 mixture of THF and 1M aqueous NaOH.

• Cool the biphasic mixture to 0 °C using an ice bath.

• Add di-tert-butyl dicarbonate (Boc 2​ O, 1.2 eq) dropwise over 15 minutes.

• Remove the ice bath and stir the reaction at room temperature for 12 hours.

• Concentrate in vacuo to remove THF. Acidify the aqueous layer to pH 2–3 using 1M HCl at 0 °C.

• Extract with EtOAc (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate to afford 1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid.

Causal Rationale: The use of NaOH serves a dual purpose: it deprotonates the carboxylic acid to ensure solubility in the aqueous phase and deprotonates the secondary amine to maximize its nucleophilicity toward Boc 2​ O. The THF/water co-solvent system is critical to bring the lipophilic Boc 2​ O and the hydrophilic amino acid into the same phase .

Self-Validating System:

• pH Monitoring: Acidification to exactly pH 2–3 ensures the carboxylate is fully protonated for organic extraction without prematurely cleaving the acid-sensitive Boc group.

• TLC Validation: The product is UV-inactive but stains strongly with bromocresol green (yellow spot on a blue background, indicating a carboxylic acid) and is ninhydrin-negative (confirming the absence of the free amine).

Step 2: Mixed-Anhydride Reduction to the Primary Alcohol

Protocol:

• Dissolve the Boc-protected acid (1.0 eq) in anhydrous THF and cool to -10 °C under a nitrogen atmosphere.

• Add N-methylmorpholine (NMM, 1.1 eq) followed by isobutyl chloroformate (i-BuOCOCl, 1.1 eq) dropwise. Stir for 30 minutes.

• Rapidly filter the precipitated NMM·HCl salt under an inert atmosphere.

• Cool the filtrate to 0 °C and add a solution of NaBH 4​ (2.0 eq) in a minimal amount of cold water dropwise.

• Stir for 3 hours, allowing the reaction to slowly warm to room temperature.

• Quench with saturated aqueous NH 4​ Cl, extract with EtOAc, dry, and concentrate. Purify via flash chromatography to yield tert-butyl 2-(hydroxymethyl)-2-methylpiperidine-1-carboxylate.

Causal Rationale: Direct reduction of the carboxylic acid with NaBH 4​ is ineffective. While LiAlH 4​ could reduce the acid, it carries the risk of cleaving the Boc protecting group. Converting the acid to a mixed anhydride using i-BuOCOCl highly activates the carbonyl carbon. The subsequent addition of aqueous NaBH 4​ rapidly delivers hydride ions to the activated intermediate, collapsing it to the desired primary alcohol while releasing isobutanol and CO 2​ .

Self-Validating System:

• Physical Observation: The immediate formation of a white precipitate (NMM·HCl) physically validates the generation of the mixed anhydride.

• Gas Evolution: Effervescence upon NaBH 4​ addition indicates active hydride transfer and the decomposition of the mixed anhydride.

• Spectroscopic Validation: IR spectroscopy will show the disappearance of the broad carboxylic O-H stretch and the C=O stretch at 1710 cm −1 , replaced by a sharp alcohol O-H stretch at ~3300 cm −1 .

Step 3: Swern Oxidation to the Aldehyde

Protocol:

• To a flame-dried flask under nitrogen, add anhydrous CH 2​ Cl 2​ and oxalyl chloride (1.5 eq). Cool to -78 °C.

• Add anhydrous DMSO (3.0 eq) dropwise. Stir for 15 minutes.

• Add a solution of the Boc-amino alcohol (1.0 eq) in CH 2​ Cl 2​ dropwise. Stir for 45 minutes at -78 °C.

• Add triethylamine (Et 3​ N, 5.0 eq) dropwise. Stir for 15 minutes at -78 °C, then allow the mixture to warm to 0 °C over 1 hour.

• Quench with water, extract with CH 2​ Cl 2​ , wash sequentially with 1M HCl, saturated NaHCO 3​ , and brine. Dry over Na 2​ SO 4​ and concentrate. Purify via silica gel chromatography to afford the target aldehyde.

Causal Rationale: The Swern oxidation is chosen for its mildness and high functional group tolerance. The low temperature (-78 °C) is strictly required to stabilize the chlorodimethylsulfonium ion and prevent the Pummerer rearrangement of the intermediate alkoxysulfonium ylide. Triethylamine acts as the specific base to trigger the final intramolecular elimination, yielding the aldehyde[1].

Self-Validating System:

• Physical Observation: The distinct, pungent odor of dimethyl sulfide (DMS) upon warming physically validates the successful breakdown of the sulfonium ylide into the aldehyde.

• NMR Validation: 1 H NMR will reveal the appearance of a sharp singlet at ~9.6 ppm (aldehyde proton) and the complete disappearance of the multiplet at ~3.6 ppm (CH 2​ OH).

Mechanistic pathway of the Swern oxidation step.

Quantitative Data & Yield Analysis

The following table summarizes the stoichiometric requirements, reaction conditions, and expected yields for a standard 10-gram scale synthesis, demonstrating the high efficiency of this pathway.

Step	Reaction Type	Substrate	Reagents (Equivalents)	Time	Temp	Isolated Yield	Purity (HPLC)
1	N-Boc Protection	2-Methylpipecolinic acid	Boc 2​ O (1.2), NaOH (1.5)	12 h	0 °C → RT	92%	>98%
2	Mixed Anhydride Reduction	Boc-amino acid	i-BuOCOCl (1.1), NMM (1.1), NaBH 4​ (2.0)	3.5 h	-10 °C → RT	85%	>95%
3	Swern Oxidation	Boc-amino alcohol	(COCl) 2​ (1.5), DMSO (3.0), Et 3​ N (5.0)	2 h	-78 °C → 0 °C	88%	>97%

Scalability & Troubleshooting

When scaling this synthesis beyond 50 grams, several technical nuances must be managed:

• Exotherm Control in Step 2: The addition of NaBH 4​ to the mixed anhydride is highly exothermic. On a large scale, NaBH 4​ should be added in portions, or a continuous flow setup should be utilized to prevent thermal runaway and subsequent cleavage of the Boc group.

• Cryogenic Limitations in Step 3: Maintaining -78 °C on an industrial scale is energy-intensive. If cryogenic reactors are unavailable, the Swern oxidation can be substituted with a TEMPO/BAIB (2,2,6,6-Tetramethylpiperidinyloxy / Bis(acetoxy)iodobenzene) oxidation system, which operates efficiently at room temperature while maintaining the required chemoselectivity.

• Aldehyde Stability: tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate[2] is an α -quaternary aldehyde. While it is immune to α -epimerization (lacking an α -proton), it is susceptible to slow decarbonylation or oxidation to the acid upon prolonged exposure to air. It must be stored under argon at -20 °C.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[Link]

• Mancuso, A. J., Huang, S. L., & Swern, D. (1978). Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. The Journal of Organic Chemistry, 43(12), 2480-2482.[Link]

• Shanghai Simr Biotechnology Co Ltd. (2022). Pyrimidinone derivatives, preparation methods therefor, pharmaceutical compositions and uses thereof (Patent No. WO2022233302A1).

Sources

• 1. WO2022233302A1 - 嘧啶酮衍生物、其制备方法、药物组合物和用途 - Google Patents [patents.google.com]
• 2. tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate | 470669-16-0 [sigmaaldrich.com]

The Strategic Synthesis and Application of tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS: 470669-16-0) in Lp-PLA2 Inhibitor Development

Executive Summary

In the landscape of modern drug discovery, sterically hindered chiral building blocks are critical for developing highly selective kinase and enzyme inhibitors. tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS: 470669-16-0) is a specialized, Boc-protected piperidine derivative characterized by a quaternary carbon at the C2 position. This structural rigidity makes it an invaluable intermediate in the synthesis of complex pyrimidinone derivatives. Recently, these derivatives have emerged as potent inhibitors of Lipoprotein-associated phospholipase A2 (Lp-PLA2), a key therapeutic target for atherosclerosis, diabetic complications, and neuroinflammatory diseases .

This whitepaper provides an in-depth technical analysis of this compound, detailing its physicochemical properties, its mechanistic role in Lp-PLA2 inhibition, and field-proven synthetic protocols for its downstream functionalization.

Physicochemical Properties & Structural Analysis

The utility of CAS 470669-16-0 lies in its unique structural geometry. The tert-butoxycarbonyl (Boc) group provides robust protection of the secondary amine, while the alpha-quaternary center (C2) restricts the conformational flexibility of the piperidine ring. This restriction locks the molecule into a specific 3D geometry that enhances binding affinity to the hydrophobic pockets of target enzymes.

Table 1: Quantitative Physicochemical Properties

Property	Value
Chemical Name	tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate
CAS Number	470669-16-0
Molecular Formula	C12H21NO3
Molecular Weight	227.30 g/mol
SMILES	O=C(N1C(C)(C=O)CCCC1)OC(C)(C)C
Structural Feature	C2-Quaternary Carbon (Sterically Hindered)

Mechanistic Role in Drug Development: Targeting Lp-PLA2

Lp-PLA2 is an enzyme responsible for the hydrolysis of oxidized low-density lipoproteins (oxLDL) into highly pro-inflammatory mediators, specifically lysophosphatidylcholine (LysoPC) and oxidized fatty acids (oxFA). This biochemical cascade drives macrophage activation and the secretion of cytokines (IL-6, TNF-α), which are the primary culprits in the pathogenesis of atherosclerosis and neuroinflammation (e.g., Alzheimer's disease, multiple sclerosis).

By utilizing CAS 470669-16-0 as a foundational scaffold, researchers synthesize pyrimidinone derivatives that act as competitive inhibitors of Lp-PLA2. The sterically bulky methyl and piperidine core derived from this compound perfectly occupies the enzyme's active site, halting the production of pro-inflammatory lipids.

Fig 1. Lp-PLA2 signaling cascade and the inhibitory intervention by pyrimidinone derivatives.

Synthetic Workflows & Causality of Experimental Choices

The synthesis and subsequent functionalization of CAS 470669-16-0 require careful consideration of steric hindrance and protecting group stability.

Upstream Synthesis

The compound is typically synthesized starting from N-Boc-2-methylpiperidine-2-carboxylic acid. The carboxylic acid is reduced to an alcohol (using mixed anhydride activation followed by NaBH₄), which is then subjected to a Swern oxidation to yield the target aldehyde.

Downstream Application: Wittig Olefination

To build the pyrimidinone core, the formyl group of CAS 470669-16-0 must be converted into a terminal alkene via a Wittig reaction. The causality behind the reagent selection is deeply tied to the molecule's structure:

• Why the Boc Group? The tert-butoxycarbonyl group is highly stable to the strongly basic conditions (NaH) required for the Wittig reaction. Other protecting groups (like acetyl or Fmoc) would be cleaved or undergo unwanted side reactions .

• Why an Excess of NaH (3.0 eq)? The aldehyde is highly sterically hindered due to the adjacent quaternary C2 carbon. An excess of the phosphorus ylide (driven by excess base) is required to push the equilibrium forward and overcome the steric barrier to form the oxaphosphetane intermediate.

Fig 2. Upstream synthesis and downstream Wittig olefination workflow of CAS 470669-16-0.

Experimental Protocols: A Self-Validating System

The following protocol details the critical Wittig olefination step to convert CAS 470669-16-0 into tert-butyl 2-methyl-2-vinylpiperidine-1-carboxylate, a standard procedure in Lp-PLA2 inhibitor development .

Table 2: Wittig Olefination Reaction Parameters

Parameter	Value / Reagent	Rationale
Substrate	Aldehyde (1.10 g, 4.84 mmol)	Sterically hindered electrophile.
Wittig Reagent	Ph₃PCH₃Br (2.07 g, 5.81 mmol)	Precursor to the methylene ylide.
Base	NaH, 60% in oil (0.58 g, 14.52 mmol)	Deprotonates the phosphonium salt.
Solvent	Anhydrous THF (16 mL)	Aprotic; prevents ylide quenching.
Conditions	Room Temperature, 6 hours	Balances conversion rate and stability.

Step-by-Step Methodology

Step 1: Ylide Generation

• Flame-dry a 50 mL round-bottom flask under an argon atmosphere to ensure a strictly anhydrous environment (water will violently quench NaH and destroy the ylide).

• Suspend methyltriphenylphosphonium bromide (2.07 g, 5.81 mmol) in anhydrous THF (16 mL).

• Carefully add Sodium hydride (60% dispersion in mineral oil, 0.58 g, 14.52 mmol) in portions at 0 °C. Stir the mixture for 30 minutes until the evolution of hydrogen gas ceases and a characteristic yellow color indicates ylide formation.

Step 2: Substrate Addition & Reaction 4. Dissolve tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.10 g, 4.84 mmol) in a minimal amount of anhydrous THF (2 mL) and add it dropwise to the ylide solution. 5. Allow the reaction mixture to warm to room temperature and stir for 6 hours.

• Self-Validation Check: Monitor the reaction via TLC (10% EtOAc in Hexanes). The reaction is complete when the UV-inactive, stainable aldehyde spot disappears, replaced by a less polar product spot.

Step 3: Quenching & Extraction 6. Cool the flask to 0 °C and carefully quench the excess NaH by the dropwise addition of saturated aqueous NH₄Cl (10 mL). 7. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 4: Purification & Analytical Validation 8. Purify the crude residue via silica gel flash chromatography (eluting with 0-5% EtOAc in Hexanes) to afford tert-butyl 2-methyl-2-vinylpiperidine-1-carboxylate (~760 mg, 69.6% yield).

• Self-Validation Check: Confirm product identity via ¹H NMR. The successful olefination is validated by the disappearance of the aldehyde proton signal (~9.5 ppm) and the emergence of terminal vinyl proton multiplets (~5.0–6.0 ppm).

References

• WO2022233302A1 - Pyrimidinone derivatives, preparation methods therefor, pharmaceutical compositions and uses thereof. Shanghai Simr Biotechnology Co Ltd. Google Patents.

• Greene's Protective Groups in Organic Synthesis (5th Edition). Wuts, P. G. M. Wiley Online Library. URL:[Link]

A Comprehensive Technical Guide to tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate

Executive Summary

This technical guide provides an in-depth analysis of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate, a specialized heterocyclic building block with significant potential in medicinal chemistry and drug development. With a molecular weight of 227.30 g/mol , this compound combines the structural rigidity of a piperidine scaffold with the synthetic versatility of a protected amine and a reactive aldehyde functional group.[1] The presence of a quaternary stereocenter at the C2 position offers unique steric and electronic properties, making it a valuable intermediate for creating complex molecular architectures. This document details the compound's physicochemical properties, proposes a robust synthetic strategy, outlines its applications as a precursor to novel therapeutics, and provides essential safety and handling protocols for laboratory use.

Compound Identification and Physicochemical Properties

tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate is a chiral synthetic intermediate characterized by a piperidine ring N-protected with a tert-butoxycarbonyl (Boc) group and substituted at the C2 position with both a methyl and a formyl group. The Boc group serves to increase stability and solubility in organic solvents while preventing unwanted side reactions at the nitrogen atom, a common strategy in multi-step organic synthesis.[2][3]

Table 1: Core Compound Identifiers

Identifier	Value	Source
IUPAC Name	tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate	-
CAS Number	470669-16-0	[1]
Molecular Formula	C₁₂H₂₁NO₃	[1]
Molecular Weight	227.30 g/mol	[1]

| Canonical SMILES | CC1(CCCCN1C(=O)OC(C)(C)C)C=O |[1] |

Table 2: Physicochemical Data and Handling

Property	Value / Recommendation	Rationale / Source
Physical Form	Expected to be a colorless to pale yellow oil or low-melting solid.	Based on analogs like (S)-2-Formyl-piperidine-1-carboxylic acid tert-butyl ester, which is a colorless liquid.[3]
Purity	Typically supplied at ≥96% purity for research applications.	Based on common purity standards for similar building blocks.[3]
Storage Conditions	Store in an inert atmosphere, under -20°C.	The aldehyde functionality is susceptible to oxidation. Low temperatures and inert atmosphere mitigate degradation.[4]

| Solubility | Soluble in common organic solvents (e.g., Dichloromethane, Ethyl Acetate, THF). | The Boc group and alkyl backbone confer lipophilicity.[2] |

Retrosynthetic Analysis and Proposed Synthesis Protocol

The synthesis of a quaternary α-formyl piperidine presents a unique challenge due to the potential for enolization and side reactions. A robust and reliable pathway involves the controlled oxidation of a precursor primary alcohol. This approach avoids harsh conditions that could compromise the Boc protecting group or the aldehyde functionality.

Synthetic Workflow Diagram

The proposed synthesis begins with the commercially available N-Boc-2-methylpipecolic acid, proceeding through a reduction followed by a mild oxidation.

Caption: Proposed two-step synthesis of the target compound.

Causality and Experimental Choices

• Boc Protection: The tert-butoxycarbonyl (Boc) group is an ideal choice for protecting the piperidine nitrogen. It is stable under the reducing and mild oxidizing conditions required for the synthesis but can be readily removed under acidic conditions (e.g., TFA) without affecting other parts of the molecule.

• Reduction Step: While strong reducing agents like LiAlH₄ could be used, borane complexes (e.g., BH₃·THF) are often preferred for reducing protected amino acids as they offer high yields with minimal side reactions.

• Oxidation Step: The conversion of the primary alcohol to an aldehyde is a critical step. Harsh oxidants (like chromic acid) would lead to over-oxidation to the carboxylic acid. Milder, modern reagents are necessary. Dess-Martin Periodinane (DMP) or a Swern oxidation are excellent choices because they are highly selective for primary alcohols, operate under neutral or near-neutral pH, and are known for clean, high-yield conversions.

Experimental Protocol: Representative Synthesis

Step A: Reduction of N-Boc-2-methylpipecolic Acid

• To a flame-dried, three-necked round-bottomed flask under an inert atmosphere (Nitrogen or Argon), add a solution of N-Boc-2-methylpipecolic acid (1.0 equiv) in anhydrous Tetrahydrofuran (THF, 0.5 M).

• Cool the solution to 0°C using an ice-water bath.

• Slowly add a solution of Borane-THF complex (1.0 M in THF, 1.2 equiv) dropwise via a syringe, maintaining the internal temperature below 5°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12 hours. Monitor progress by TLC.[5]

• Upon completion, carefully quench the reaction by slowly adding methanol at 0°C until gas evolution ceases.

• Concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield crude (S)-tert-butyl 2-(hydroxymethyl)-2-methylpiperidine-1-carboxylate, which can be used directly in the next step or purified by column chromatography.

Step B: Oxidation to tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate

• In a separate flask under an inert atmosphere, dissolve the crude primary alcohol from Step A (1.0 equiv) in anhydrous Dichloromethane (DCM, 0.2 M).

• Add Dess-Martin Periodinane (1.2 equiv) portion-wise at room temperature.

• Stir the reaction mixture vigorously for 2-4 hours. Monitor the disappearance of the starting material by TLC.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir until the layers are clear.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure title compound.

Applications in Drug Discovery and Medicinal Chemistry

The title compound is not an active pharmaceutical ingredient itself but rather a high-value chiral building block. Its utility stems from the piperidine core, a privileged scaffold found in numerous FDA-approved drugs, and the synthetically versatile formyl group.[2][6]

• Scaffold for Novel Therapeutics: Piperidine derivatives are central to drugs targeting neurological disorders, cancer, and infectious diseases.[2][3] This compound provides a pre-formed, protected piperidine ring with a defined stereocenter.

• Versatile Chemical Handle: The aldehyde functionality is a gateway to a wide array of chemical transformations, allowing for the rapid generation of diverse compound libraries for screening.

• Metabolic Stability: The presence of a methyl group at the C2 position creates a quaternary center, which can block metabolic oxidation at that site. This is a common strategy in drug design to increase the half-life and bioavailability of a drug candidate.

Downstream Synthetic Transformations

The formyl group can be readily converted into other functional groups, enabling the synthesis of a wide range of derivatives.

Caption: Key synthetic pathways originating from the formyl group.

Safety and Handling

While a specific Safety Data Sheet (SDS) for tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate is not widely available, data from structurally similar aldehyde-containing compounds can be used to establish handling protocols. The primary hazards are associated with irritation and potential acute toxicity.[7][8]

Table 3: GHS Hazard Classification (Inferred from Analogs)

Category	Information	Source
Pictogram	GHS07 (Exclamation Mark)	[9]
Signal Word	Warning	[7][9]

| Hazard Statements | H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation. |[7][8] |

Recommended Laboratory Practices

• Engineering Controls: Handle this compound exclusively within a certified chemical fume hood to avoid inhalation of vapors.[10]

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and splash-proof safety goggles or a face shield.[8]

• Handling: Avoid contact with skin, eyes, and clothing.[10] Wash hands thoroughly after handling. Prevent spills and ensure the container is tightly closed when not in use.

• First Aid:

  • In case of skin contact: Immediately wash with plenty of soap and water.[8]

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[8][10]

  • If inhaled: Move the person to fresh air and keep them comfortable for breathing.[10]

  • If swallowed: Call a poison center or doctor if you feel unwell. Do NOT induce vomiting.[11]

Conclusion

tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate is a sophisticated and valuable building block for modern organic synthesis and pharmaceutical research. Its defined molecular weight, chiral nature, and versatile reactivity make it an essential tool for chemists aiming to synthesize novel piperidine-based compounds. The synthetic route proposed herein is designed for efficiency and control, yielding a high-purity product. By understanding its properties, applications, and handling requirements, researchers can effectively leverage this compound to accelerate the discovery of next-generation therapeutics.

References

• PubChem. (n.d.). tert-butyl (2R)-2-formylpiperidine-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2023). Safety Data Sheet. Retrieved from [Link]

• Aaron Chemicals LLC. (2024). Safety Data Sheet. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Supporting Information for An Integrated Console for Capsule-Based, Fully Automated Organic Synthesis. (n.d.). Retrieved from [Link]

• Atlantis Press. (n.d.). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Retrieved from [Link]

• SciELO México. (2025). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate. Retrieved from [Link]

Sources

• 1. 470669-16-0 | tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate - AiFChem [aifchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 157634-02-1|tert-Butyl 2-formylpiperidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate: A piperidine clubbed Boc protected versatile building block for multi functionalized chemical reactions [scielo.org.mx]
• 7. tert-butyl (2R)-2-formylpiperidine-1-carboxylate | C11H19NO3 | CID 10703805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. aaronchem.com [aaronchem.com]
• 9. tert-Butyl 2-methylpiperazine-1-carboxylate | 120737-78-2 [sigmaaldrich.com]
• 10. aksci.com [aksci.com]
• 11. fishersci.com [fishersci.com]

tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate mechanism of action

An In-Depth Technical Guide to the Chemical Mechanism of Action and Synthetic Utility of tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate

Executive Summary

In the realm of preclinical drug discovery and complex organic synthesis, the term "mechanism of action" (MoA) extends beyond biological pharmacodynamics. For highly specialized synthetic intermediates like tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS: 470669-16-0) , the MoA is defined by its inherent chemical reactivity profile—specifically, how its structural features dictate chemoselectivity, prevent detrimental side reactions, and enable the construction of complex pharmacophores.

This whitepaper provides an authoritative analysis of this compound's structural mechanics, its role as a "configurational lock" in asymmetric synthesis, and field-proven protocols for its deployment in carbon-carbon bond-forming workflows, such as those used in the synthesis of Lp-PLA2 inhibitors for neuroinflammatory diseases .

Structural Analysis & Reactivity Profile (The "Chemical MoA")

The utility of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate relies on the synergistic interplay of three distinct structural domains. Unlike standard 2-formylpiperidines, which are notoriously unstable and prone to racemization, this molecule is engineered for stability and precision.

• The C2-Quaternary Center (The Configurational Lock): The presence of the methyl group at the C2 position (alpha to the aldehyde) eliminates the acidic alpha-proton. Mechanistically, this prevents enolization. Without the ability to form an enol or enolate, the molecule cannot undergo spontaneous racemization or base-catalyzed aldol self-condensation. This makes it an ideal substrate for strong basic conditions (e.g., Wittig reactions).

• The N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group serves a dual purpose. Sterically, it shields the nitrogen and the adjacent C2 center. Electronically, the carbamate delocalizes the nitrogen's lone pair, rendering it non-nucleophilic and preventing intramolecular cyclization with the highly electrophilic C2-aldehyde.

• The Piperidine Core: The saturated six-membered ring adopts a chair conformation. The bulky Boc group and the C2 substituents create a strong conformational bias, which can be leveraged to direct the stereochemical outcome of incoming nucleophiles during downstream functionalization.

Mechanistic structural map highlighting the functional domains of the intermediate.

Key Synthetic Workflows

To integrate this building block into a drug discovery pipeline, scientists typically rely on a two-step workflow: the controlled oxidation of the precursor alcohol, followed by the immediate functionalization of the resulting aldehyde. The following protocols are adapted from validated patent literature for the synthesis of pyrimidinone derivatives .

Workflow Diagram: Oxidation to Olefination

Standard two-step synthetic workflow converting the alcohol precursor to a vinyl pharmacophore.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. By incorporating specific Quality Control (QC) checkpoints, researchers can ensure the integrity of the highly reactive aldehyde intermediate before proceeding to carbon-carbon bond formation.

Protocol A: Preparation via Dess-Martin Oxidation

Causality & Rationale: Dess-Martin periodinane (DMP) is selected over Swern or Jones oxidants to ensure ultra-mild, neutral conditions. This prevents the acidic cleavage of the Boc group and avoids aqueous workups that could hydrate the sterically congested aldehyde .

• Preparation: Dissolve tert-butyl 2-(hydroxymethyl)-2-methylpiperidine-1-carboxylate (2.20 g, 9.59 mmol) in anhydrous dichloromethane (24 mL) under an inert argon atmosphere.

• Oxidation: Add Dess-Martin periodinane (4.88 g, 11.51 mmol, 1.2 eq) in a single portion while maintaining vigorous stirring at room temperature (20–25 °C).

• Reaction Monitoring (QC Checkpoint 1): Stir for 3 hours. Monitor the reaction via TLC (Hexanes/Ethyl Acetate 7:3). The aldehyde product will appear as a higher-Rf spot that stains intensely with phosphomolybdic acid (PMA). LC-MS analysis should confirm the disappearance of the alcohol mass.

• Workup: Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO3 and Na2S2O3. Extract with dichloromethane, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Validation: The crude tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (~1.10 g) is typically carried forward immediately to prevent degradation, as aldehydes lacking alpha-protons can still be susceptible to slow aerial oxidation to the carboxylic acid .

Protocol B: Wittig Olefination to the Vinyl Derivative

Causality & Rationale: Sodium hydride (NaH) is utilized to generate the unstabilized ylide from methyltriphenylphosphonium bromide. A strong, non-nucleophilic base is critical here; weaker bases fail to deprotonate the phosphonium salt efficiently, while nucleophilic bases (like BuLi) risk attacking the sterically hindered C2-aldehyde.

• Ylide Generation: Suspend methyltriphenylphosphonium bromide (2.07 g, 5.81 mmol, 1.2 eq) in anhydrous tetrahydrofuran (THF) (16 mL). Carefully add sodium hydride (60% dispersion in mineral oil, 0.58 g, 14.52 mmol, 3.0 eq). Stir at room temperature until the solution turns a characteristic bright yellow, indicating ylide formation.

• Coupling: Dissolve the crude tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.10 g, 4.84 mmol) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution.

• Reaction Monitoring (QC Checkpoint 2): Stir at room temperature for 6 hours. Monitor via TLC. The successful formation of the vinyl group can be validated by staining the TLC plate with KMnO4, which will rapidly oxidize the double bond and appear as a bright yellow spot on a purple background.

• Isolation: Quench carefully with saturated aqueous NH4Cl, extract with ethyl acetate, and purify via flash column chromatography to yield tert-butyl 2-methyl-2-vinylpiperidine-1-carboxylate.

Quantitative Data Summary

For ease of comparison and scale-up calculations, the stoichiometric parameters and expected outcomes for the described workflows are summarized below.

Parameter	Protocol A: DMP Oxidation	Protocol B: Wittig Olefination
Starting Material	Hydroxymethyl precursor (1.0 eq)	2-Formyl intermediate (1.0 eq)
Primary Reagent	Dess-Martin Periodinane (1.2 eq)	Ph3PCH3Br (1.2 eq)
Base / Additive	None required	NaH (60% dispersion, 3.0 eq)
Solvent System	Anhydrous CH2Cl2 (0.4 M)	Anhydrous THF (0.3 M)
Temperature	Room Temperature (20-25 °C)	Room Temperature (20-25 °C)
Reaction Time	3 hours	6 hours
Expected Yield	Quantitative (Crude carryover)	~69 - 75% (Post-purification)
Analytical Marker	Disappearance of O-H stretch (IR)	Positive KMnO4 stain (Alkene)

References

• Title: WO2022233302A1 - Pyrimidinone derivatives, preparation methods, pharmaceutical compositions and uses thereof.

In-Depth Technical Guide: tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate in Advanced Synthetic Workflows

Executive Summary

In modern medicinal chemistry, the strategic incorporation of sp³-rich, conformationally restricted scaffolds is paramount for improving the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of drug candidates. Among these, tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS: 470669-16-0)[1] has emerged as a highly versatile, sterically demanding building block. As a Senior Application Scientist, I have designed this whitepaper to deconstruct the physicochemical properties, structural rationale, and field-proven synthetic workflows surrounding this compound. The methodologies detailed herein are engineered as self-validating systems, ensuring high-fidelity execution in the synthesis of complex active pharmaceutical ingredients (APIs), such as advanced pyrimidinone derivatives[2].

Physicochemical Profiling & Structural Rationale

Before deploying this building block in a synthetic route, it is critical to understand its baseline properties and the mechanistic advantages of its structural features.

Table 1: Quantitative Physicochemical Data

Property	Value / Description
IUPAC Name	tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate
CAS Registry Number	470669-16-0[1]
Molecular Formula	C₁₂H₂₁NO₃[1]
Molecular Weight	227.30 g/mol [1]
SMILES	CC(C)(C)OC(=O)N1CCCCC1(C)C=O[1]
Purity Standard	≥ 95% (Typical commercial specification)[1]

The Causality of Structural Design

The value of this compound lies in the synergistic interplay of its three functional domains:

• The Quaternary Methyl Group (C2): This is the most critical feature. The introduction of a methyl group at the α-position relative to the nitrogen creates a quaternary stereocenter. This imparts severe steric hindrance, which restricts the conformational flexibility of any attached side chain, locking the eventual drug molecule into a specific bioactive conformation. Furthermore, it completely blocks cytochrome P450 (CYP) or monoamine oxidase (MAO) mediated α-oxidation, drastically enhancing metabolic stability.

• The Formyl Handle: Acting as an electrophilic hub, the aldehyde allows for divergent downstream functionalizations, including reductive aminations, Grignard additions, and Wittig olefinations[3].

• The Boc Protecting Group: Provides highly lipophilic shielding of the secondary amine, preventing unwanted nucleophilic participation of the nitrogen during harsh upstream transformations.

Caption: Structural deconstruction of the building block and its divergent reactivity profiles.

Core Experimental Workflows: A Self-Validating Approach

Working with sterically hindered, neopentyl-like aldehydes requires meticulously optimized conditions. The following protocols detail the upstream generation of the aldehyde and its downstream homologation. Each protocol is designed with specific In-Process Controls (IPCs) to ensure the system validates itself at every step.

Protocol 3.1: Upstream Generation via Dess-Martin Oxidation

Causality: Dess-Martin Periodinane (DMP) is selected over Swern oxidation to maintain strictly neutral to mildly acidic conditions. This prevents the base-catalyzed epimerization of the newly formed aldehyde (if a chiral precursor is utilized) and avoids over-oxidation to the carboxylic acid.

• Step 1: Dissolve tert-butyl 2-(hydroxymethyl)-2-methylpiperidine-1-carboxylate (2.20 g, 9.59 mmol) in anhydrous dichloromethane (24 mL)[3].

• Step 2: Add Dess-Martin Periodinane (4.88 g, ~1.2 equivalents) portion-wise under vigorous stirring at room temperature[3].

• Step 3: Stir the reaction mixture at room temperature for 3 hours[3].

• Self-Validation (IPC): Monitor the reaction via LC-MS. The target aldehyde will often fragment under ESI+ conditions, losing the Boc group. Confirm completion by the presence of the diagnostic mass ion m/z [M+H-Boc]⁺ = 128 [3].

• Step 4: Quench with saturated aqueous NaHCO₃ and Na₂S₂O₃, extract with DCM, dry over Na₂SO₄, and concentrate to yield the title compound[1].

Protocol 3.2: Homologation via Wittig Olefination

Causality: The extreme steric hindrance imparted by the adjacent quaternary methyl group necessitates a highly reactive, unhindered ylide. An excess of Sodium Hydride (NaH) is utilized to ensure complete deprotonation of the phosphonium salt, driving the formation of the reactive methylidene phosphorane to overcome the activation energy barrier of the hindered carbonyl[3].

• Step 1: Suspend methyltriphenylphosphonium bromide (2.07 g, 5.81 mmol) in anhydrous tetrahydrofuran (16 mL)[3].

• Step 2: Add Sodium Hydride (60% dispersion in mineral oil, 0.58 g, 14.52 mmol) and stir to generate the ylide[3].

• Step 3: Introduce tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.10 g, 4.84 mmol) to the mixture[3].

• Step 4: Stir at room temperature for 6 hours[3].

• Self-Validation (IPC): Monitor by TLC/LC-MS for the disappearance of the aldehyde. The resulting product is tert-butyl 2-methyl-2-vinylpiperidine-1-carboxylate (CAS: 2863617-95-0)[4], which will exhibit an expected mass corresponding to MW 225.33[4].

Protocol 3.3: Anti-Markovnikov Hydroboration-Oxidation

Causality: 9-Borabicyclo[3.3.1]nonane (9-BBN) is employed due to its massive steric bulk. The quaternary center at C2 of the piperidine ring creates a highly congested environment; 9-BBN selectively attacks the less hindered terminal carbon of the vinyl group, ensuring absolute anti-Markovnikov regioselectivity to form the primary alcohol[3].

• Step 1: To tert-butyl 2-methyl-2-vinylpiperidine-1-carboxylate (760 mg, 3.37 mmol), add a 0.5 M solution of 9-BBN in THF (27 mL, 13.5 mmol)[3].

• Step 2: Stir the reaction solution at room temperature overnight[3].

• Step 3: Carefully quench by sequentially adding water (3 mL), 3M aqueous NaOH (16 mL), and 37% H₂O₂ (8 mL)[3].

• Step 4: Heat the mixture to 50°C and stir for 2 hours to complete the oxidation[3].

• Self-Validation (IPC): LC-MS analysis should confirm the complete conversion to tert-butyl 2-(2-hydroxyethyl)-2-methylpiperidine-1-carboxylate, identifying the mass shift associated with the addition of water across the double bond (Target MW: 243.34).

Caption: Validated synthetic progression from hydroxymethyl precursor to hydroxyethyl derivative.

Applications in Targeted Therapeutics

The protocols detailed above are not merely academic exercises; they are foundational steps in the synthesis of highly targeted therapeutics. For instance, the conversion of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate to its hydroxyethyl derivative is a critical sequence in the patent literature for the development of novel pyrimidinone derivatives[2].

By extending the C2 side chain via the Wittig/Hydroboration sequence, chemists generate a flexible yet sterically shielded linker. This linker is subsequently deprotected and coupled with pyrimidinone cores to create drug candidates with highly optimized binding kinetics and superior resistance to metabolic degradation[5]. The presence of the quaternary methyl group ensures that the piperidine ring maintains a rigid chair conformation, optimally orienting the pharmacophore within the target receptor's binding pocket.

References

• [1] Title: 470669-16-0 | tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate - AiFChem Source: aifchem.com URL:

• [2],[3],[5] Title: WO2022233302A1 - 嘧啶酮衍生物、其制备方法、药物组合物和用途 (Pyrimidinone derivatives, preparation method therefor, pharmaceutical composition and use thereof) Source: google.com (Patents) URL:

• [4] Title: 2-甲基-2-乙烯基哌啶-1-甲酸叔丁酯CAS#: 2863617-95-0 Source: chemicalbook.com URL:

Sources

• 1. 470669-16-0 | tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate - AiFChem [aifchem.com]
• 2. WO2022233302A1 - 嘧啶酮衍生物、其制备方法、药物组合物和用途 - Google Patents [patents.google.com]
• 3. WO2022233302A1 - 嘧啶酮衍生物、其制备方法、药物组合物和用途 - Google Patents [patents.google.com]
• 4. 2-甲基-2-乙烯基哌啶-1-甲酸叔丁酯 CAS#: 2863617-95-0 [m.chemicalbook.com]
• 5. CN115304620A - 嘧啶酮衍生物、其制备方法、药物组合物和用途 - Google Patents [patents.google.com]

Architecting Piperidines: A Technical Guide to Key Intermediates and Synthetic Methodologies

Introduction: The Causality of Intermediate Selection

Piperidines are ubiquitous in FDA-approved pharmaceuticals, functioning as core pharmacophores in drugs ranging from paroxetine to raloxifene[1]. The synthesis of highly functionalized, stereochemically pure piperidines relies heavily on the strategic selection of key intermediates. Rather than attempting direct functionalization of the saturated heterocycle—which often suffers from poor regioselectivity and harsh conditions—modern synthetic workflows route through highly reactive or strategically activated intermediates.

This guide dissects the critical intermediates in contemporary piperidine synthesis: N-Acyliminium Ions and Pyridinium Salts / Tetrahydropyridines . By understanding the causality behind their reactivity—such as how stereoelectronic effects dictate nucleophilic attack trajectories or how quaternization prevents catalyst poisoning—researchers can predictably engineer complex stereocenters.

N-Acyliminium Ions: The Engine of C2/C3 Functionalization

N-Acyliminium ions are exceptionally powerful electrophilic intermediates used to install substituents at the C2 and C3 positions of the piperidine ring[2]. Generated in situ from N,O-acetals, enamides, or via indirect cation pool methods, these intermediates offer a highly modular platform for functionalization[3].

Mechanistic Causality and Stereocontrol

The high reactivity of N-acyliminium ions stems from the strong electron-withdrawing nature of the acyl group, which lowers the LUMO energy of the C=N pi-bond, making it highly susceptible to nucleophilic attack[2].

• Stereochemical Outcome: The addition of nucleophiles (e.g., organozinc reagents, allyltributylstannane, or boronic acids) typically proceeds via specific conformational transition states. For instance, the nucleophilic attack on a 3-substituted N-acyliminium ion often favors a pseudoaxial trajectory to minimize steric repulsion, leading predictably to trans or cis configurations depending on the substrate's initial conformation[3],[2].

• Recent Advances: Bench-stable cyclic iminium salts have been developed as platforms for rapid derivatization, allowing the incorporation of trifluoromethyl, methyl, and cyano nucleophiles at C2 in a single-pot through-process[4].

Generation and nucleophilic trapping of N-acyliminium ions.

Pyridinium Salts: Gateways to Asymmetric Hydrogenation

Direct hydrogenation of neutral pyridines is notoriously difficult. The lone pair on the basic nitrogen coordinates strongly to transition metal catalysts (like Rh, Ir, or Ru), leading to catalyst poisoning[1]. Furthermore, the aromatic stability of the pyridine ring demands harsh reduction conditions (high H₂ pressure, high temperature)[5].

The Quaternization Strategy

To circumvent catalyst deactivation, pyridines are intentionally converted into pyridinium salts (e.g., via N-benzylation). This intermediate transformation serves a dual purpose:

• Electronic Activation: Quaternization disrupts the aromaticity and lowers the activation energy required for hydride transfer[5].

• Catalyst Preservation: Tying up the nitrogen lone pair prevents it from binding to and passivating the metal center[1].

Using rhodium catalysts such as [Cp*RhCl2]2, transfer hydrogenation of pyridinium salts can be achieved under remarkably mild conditions (e.g., HCOOH/NEt3 azeotrope at 40°C)[6]. Depending on the substitution pattern, this method can be tuned to yield either fully saturated piperidines or partially reduced 1,2,3,6-tetrahydropyridines [6].

Chemoselective transfer hydrogenation pathways of pyridinium salts.

Quantitative Performance Matrix

The choice of intermediate and catalytic system drastically impacts yield and stereoselectivity. The following table synthesizes quantitative data from recent authoritative methodologies.

Intermediate Type	Reaction / Catalyst	Reagents / Conditions	Yield (%)	Selectivity (ee% / dr)	Ref
N-Acyliminium Ion	Nucleophilic Addition	TiCl₄ or BF₃·Et₂O, Phenylboronic acid, -78°C	85-95%	Up to 99:1 (cis/trans)	[2]
N-Acyliminium Ion	Indirect Cation Pool	Me₃Al or Diethylzinc, -78°C	80-92%	<1:99 (cis/trans)	[3]
Pyridinium Salt	Asymmetric Hydrogenation	[Ir(COD)Cl]₂ / Chiral Ligand, H₂	Up to 98%	Up to 97% ee	[5]
Pyridinium Salt	Transfer Hydrogenation	[Cp*RhCl₂]₂ (0.0125 mol%), HCOOH-NEt₃, 40°C	97%	Chemoselective (Tetrahydropyridine)	[6]
Neutral Pyridine	Direct Hydrogenation	Rh₂O₃, H₂, Mild Conditions	Variable	Substrate dependent	[1]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating checkpoints.

Protocol A: Stereoselective Generation and Trapping of N-Acyliminium Ions

Purpose: Synthesis of trans-2,3-disubstituted piperidines via N,O-acetal activation.

• Precursor Preparation: Dissolve the N-protected 2-methoxy-piperidine derivative (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under an argon atmosphere.

• Thermal Equilibration: Cool the reaction mixture to -78°C using a dry ice/acetone bath. Validation Check 1: Ensure internal temperature stabilizes for at least 15 minutes to prevent premature decomposition of the Lewis acid complex.

• Activation: Dropwise addition of Lewis Acid (e.g., TiCl₄, 1.1 mmol). Stir for 30 minutes. The solution will typically transition to a deep yellow/orange, indicating the formation of the N-acyliminium ion.

• Nucleophilic Trapping: Slowly add the nucleophile (e.g., diethylzinc, 1.5 mmol). Maintain at -78°C for 2 hours, then allow to gradually warm to 0°C.

• Quenching & Validation: Quench with saturated aqueous NaHCO₃. Extract with EtOAc. Validation Check 2: Perform crude ¹H NMR. Analyze the coupling constant (J₂,₃) of the protons at the newly formed stereocenters. A J₂,₃ value of <1.0 Hz confirms the trans-configuration, while 5.2–6.1 Hz indicates a cis-isomer[2].

Protocol B: Chemoselective Transfer Hydrogenation of Pyridinium Salts

Purpose: Reduction of pyridinium salts to 1,2,3,6-tetrahydropyridines without over-reduction.

• Quaternization: React 4-phenylpyridine (1.0 mmol) with benzyl bromide (1.1 mmol) in acetone to precipitate the N-benzylpyridinium bromide salt. Filter and dry.

• Catalyst Preparation: In a Schlenk flask, combine the pyridinium salt (1.0 mmol) and [Cp*RhCl2]2 (0.005 to 0.0125 mol%)[6].

• Reduction: Add 2 mL of azeotropic HCOOH/NEt₃ (5:2 molar ratio). Stir the mixture at 40°C open to the air (or under inert gas depending on substrate sensitivity).

• Monitoring: Monitor the reaction via TLC or GC-MS. Validation Check 1: The disappearance of the UV-active pyridinium spot and the emergence of the tetrahydropyridine intermediate. GC-MS should show no mass corresponding to the fully saturated piperidine if chemoselectivity is maintained.

• Workup: Basify the mixture with 2M NaOH to pH 10, extract with dichloromethane, dry over Na₂SO₄, and concentrate to yield the target tetrahydropyridine[6].

Sources

• 1. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 6. pcliv.ac.uk [pcliv.ac.uk]

The Role of G Protein-Coupled Receptors (GPCRs) in Neuropharmacology Research: Mechanisms, Methodologies, and Therapeutic Frontiers

Executive Summary

G Protein-Coupled Receptors (GPCRs) represent the largest and most pharmacologically significant family of plasma membrane proteins, serving as the target for approximately 34% of all FDA-approved drugs[1][2][3]. With over 90% of non-sensory GPCRs expressed in the brain, they are the primary transducers of extracellular stimuli into intracellular responses, orchestrating neurotransmission, synaptic plasticity, and neuroinflammation[4][5]. As a Senior Application Scientist, I present this technical whitepaper to bridge the gap between structural GPCR biology and functional assay design. This guide details the mechanistic paradigms of GPCR signaling, provides a quantitative landscape of neurological therapeutics, and outlines a self-validating experimental protocol for quantifying receptor dynamics.

The Mechanistic Paradigm of GPCRs in the Central Nervous System

Historically, GPCRs were viewed as simple monomeric "on/off" switches. However, modern neuropharmacology relies on two critical paradigm shifts to develop highly specific neurotherapeutics with minimized off-target effects: Biased Agonism and GPCR Heteromerization .

Canonical vs. Biased Signaling

When a ligand binds to the orthosteric site of a GPCR, it induces a conformational change that traditionally couples to heterotrimeric G-proteins (Gs, Gi, Gq), initiating second messenger cascades (e.g., cAMP, Ca2+)[2]. However, GPCRs can also be driven into distinct active conformations by "biased agonists." Following activation, GPCR kinases (GRKs) phosphorylate the intracellular loops of the receptor, recruiting β-arrestin[5][6].

β-arrestin serves a dual purpose:

• Desensitization: It sterically uncouples the receptor from G-proteins, terminating canonical signaling[5].

• Internalization & Alternative Signaling: It acts as a scaffold, linking the GPCR to clathrin-coated pits for internalization, while simultaneously initiating independent signaling cascades (e.g., MAPK/ERK pathways)[6].

GPCR Heteromerization in Neuropsychiatric Disorders

GPCRs do not operate exclusively in isolation; they frequently form heteromers (e.g., Dopamine D2 and Adenosine A2A receptors)[7][8]. These macromolecular complexes possess unique allosteric sites and pharmacological profiles distinct from their constituent monomers. Targeting GPCR heteromers provides a novel strategy to achieve tissue-specific neuroprotection in diseases like Parkinson's and Alzheimer's, as it allows for the modulation of receptor complexes that only exist in specific pathological states[7][8].

Diagram 1: GPCR activation showing G-protein signaling and β-arrestin-mediated desensitization.

Quantitative Landscape of GPCR-Targeted Therapeutics

The translation of GPCR biology into clinical applications has yielded a robust pipeline of neuropharmacological agents. Currently, the FDA has approved hundreds of drugs targeting over 100 unique GPCRs[1][2]. Below is a structured summary of key GPCR targets and their corresponding FDA-approved neurological therapies.

Table 1: Representative FDA-Approved GPCR-Targeted Drugs in Neurology

Target Receptor	Drug Example	Neurological Indication	Mechanism of Action
Dopamine D2/D3	Pramipexole	Parkinson's Disease	Orthosteric Agonist
Serotonin 5-HT2A	Pimavanserin	Parkinson's Disease Psychosis	Inverse Agonist
Mu-Opioid (MOR)	Morphine	Severe Pain / Analgesia	Orthosteric Agonist
CGRP Receptor	Erenumab	Chronic Migraine	Monoclonal Antibody (Antagonist)
Cannabinoid CB1/CB2	Nabiximols	Multiple Sclerosis Spasticity	Partial Agonist
Melatonin MT1/MT2	Ramelteon	Insomnia	Orthosteric Agonist

Self-Validating Experimental Protocol: BRET Assay for GPCR-β-Arrestin Dynamics

To develop the drugs listed above, researchers require high-throughput, live-cell assays. Bioluminescence Resonance Energy Transfer (BRET) is the gold standard for quantifying dynamic protein-protein interactions, such as GPCR and β-arrestin coupling[6][9]. BRET relies on the non-radiative transfer of energy from a bioluminescent donor (Renilla luciferase, Rluc) to a fluorescent acceptor (Yellow Fluorescent Protein, YFP) when the two proteins are within a strict 10–100 Å radius[9][10].

Step-by-Step Methodology & Causality

Step 1: Plasmid Co-Transfection

• Action: Co-transfect HEK293T cells with plasmids encoding GPCR-Rluc (donor) and β-arrestin-YFP (acceptor) at a 1:4 to 1:5 ratio using a lipid-based transfection reagent[6][11].

• Causality: Maintaining a strict donor-to-acceptor ratio is critical. A lower concentration of the donor prevents saturation of the luminometer's detection limits, while a stoichiometric excess of the acceptor ensures that every activated donor has a proximal acceptor to transfer energy to, maximizing the dynamic range of the assay[11].

Step 2: Cell Preparation and Plating

• Action: 48 hours post-transfection, harvest cells using a non-enzymatic dissociation buffer (e.g., EDTA) and plate at 1×105 cells/well in a white, opaque 96-well microplate[10][11].

• Causality: Non-enzymatic dissociation preserves the integrity of extracellular GPCR domains; enzymatic cleavage (like trypsin) would destroy ligand binding affinity. White opaque plates are mandatory to maximize signal reflection toward the detector and prevent well-to-well optical crosstalk (bleeding)[11].

Step 3: Substrate Incubation

• Action: Add the cell-permeable substrate Coelenterazine-h to a final concentration of 5 µM, 10 minutes prior to reading[6][11].

• Causality: Coelenterazine-h is oxidized by Rluc to emit light at 480 nm. A 10-minute pre-incubation allows the substrate to fully equilibrate across the plasma membrane, ensuring a stable baseline luminescence before the dynamic interaction is triggered[6][9].

Step 4: Ligand Stimulation and Dual-Wavelength Detection

• Action: Inject the GPCR agonist and immediately read the plate using a multilabel plate reader. Quantify the BRET Ratio by dividing the Acceptor Emission (530 nm) by the Donor Emission (480 nm)[6][10].

• Causality: GPCR-β-arrestin interactions are highly dynamic, often peaking within minutes. Continuous kinetic reading captures the peak recruitment phase ( Cmax​ ) and the subsequent desensitization plateau, providing a complete pharmacological profile of the ligand[9].

Trustworthiness: The Self-Validating System (Donor Saturation Curve)

A single BRET ratio is insufficient to prove a biological interaction, as high expression levels can cause "bystander BRET" (random membrane collisions). To make this protocol self-validating, a Donor Saturation Curve must be performed[6].

• Validation Logic: Keep the GPCR-Rluc concentration constant while titrating increasing amounts of β-arrestin-YFP. If the interaction is specific and biologically driven, the BRET signal will form a hyperbolic curve that reaches an asymptote ( BRETmax​ ). If the signal increases linearly without plateauing, the interaction is non-specific[6].

Diagram 2: Step-by-step BRET assay workflow for quantifying GPCR-protein interactions in live cells.

Advanced Structural Biology in GPCR Drug Discovery

While functional assays like BRET map the pharmacological output of GPCRs, modern neuropharmacology relies heavily on advanced structural biology to design the ligands themselves. Nuclear Magnetic Resonance (NMR) spectroscopy and Cryo-Electron Microscopy (Cryo-EM) are revolutionizing structure-based drug design[12][13].

Unlike static X-ray crystallography, NMR spectroscopy allows researchers to observe the dynamic conformational equilibrium of GPCRs in solution[13]. This is critical for neuropharmacology, as it enables the mapping of how allosteric modulators and biased agonists alter the receptor's energy landscape, facilitating the optimization of drugs that target specific, transient receptor states[13]. Coupled with massive investments in Cryo-EM, the structural elucidation of GPCRs continues to drive the discovery of next-generation neurological therapeutics[12].

Sources

• 1. Trends in GPCR drug discovery: new agents, targets and indications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. G Protein-Coupled Receptors as Targets for Approved Drugs: How Many Targets and How Many Drugs? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]
• 4. G-protein coupled receptors in neuroinflammation, neuropharmacology, and therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. annualreviews.org [annualreviews.org]
• 6. The Chemokine Receptor CCR1 Is Constitutively Active, Which Leads to G Protein-independent, β-Arrestin-mediated Internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Neuroprotection afforded by targeting G protein-coupled receptors in heteromers and by heteromer-selective drugs [frontiersin.org]
• 8. annualreviews.org [annualreviews.org]
• 9. berthold.com [berthold.com]
• 10. berthold.com [berthold.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Global G-Protein Coupled Receptors Market Outlook to 2030 [kenresearch.com]
• 13. NMR Spectroscopy Aids GPCR Drug Discovery | Bruker [bruker.com]

Protocols & Analytical Methods

The Synthetic Potential of tert-Butyl 2-Formyl-2-methylpiperidine-1-carboxylate: A Chiral Aldehyde for Asymmetric Synthesis

The sterically hindered and conformationally defined piperidine scaffold is a cornerstone in the design of novel therapeutics and complex natural product synthesis. Within this class of heterocycles, tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate emerges as a chiral building block with significant potential for asymmetric synthesis. The strategic placement of a methyl group at the C2 position, adjacent to the formyl group, introduces a quaternary stereocenter that can exert profound stereochemical control over subsequent transformations. This application note will detail the synthetic rationale for utilizing this compound, propose robust protocols for its preparation, and explore its application in key carbon-carbon bond-forming reactions, thereby providing a guide for researchers in organic synthesis and drug development.

Introduction: The Significance of α-Substituted Piperidines

Piperidine derivatives are ubiquitous in pharmaceuticals and natural products, often conferring critical pharmacological properties.[1] The stereochemical configuration of substituents on the piperidine ring is frequently a key determinant of biological activity. Consequently, the development of methods for the stereocontrolled synthesis of substituted piperidines is of paramount importance.[2] Chiral aldehydes, in particular, are versatile intermediates, capable of undergoing a wide range of transformations to introduce new stereocenters with high levels of diastereoselectivity. tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate, with its fixed quaternary center, presents an attractive platform for such endeavors. The tert-butoxycarbonyl (Boc) protecting group offers stability and facilitates handling, while being readily removable under mild acidic conditions.[3]

Proposed Synthesis of tert-Butyl 2-Formyl-2-methylpiperidine-1-carboxylate

While direct literature precedents for the synthesis of this specific compound are scarce, a logical and efficient synthetic route can be devised from readily available starting materials, leveraging well-established methodologies for the asymmetric functionalization of piperidines. The proposed synthesis involves two key stages: the enantioselective synthesis of the N-Boc-2-methylpiperidine core, followed by the introduction of the formyl group at the C2 position.

Asymmetric Synthesis of the N-Boc-2-methylpiperidine Scaffold

The enantioselective synthesis of α-substituted piperidines can be achieved through various methods, including the use of chiral auxiliaries.[4] A particularly effective approach involves the dynamic kinetic resolution of N-Boc-2-lithiopiperidine.[5] This method allows for the preparation of enantioenriched 2-substituted piperidines.

Caption: Asymmetric synthesis of the chiral piperidine core.

Protocol 1: Asymmetric Synthesis of (R)-tert-Butyl 2-methylpiperidine-1-carboxylate

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is charged with anhydrous diethyl ether.

• Reagent Addition: The flask is cooled to -78 °C, and (-)-sparteine (1.1 equiv.) is added, followed by the dropwise addition of sec-butyllithium (1.1 equiv.). The solution is stirred for 30 minutes.

• Substrate Addition: A solution of tert-butyl piperidine-1-carboxylate (1.0 equiv.) in anhydrous diethyl ether is added dropwise, maintaining the temperature at -78 °C. The reaction mixture is stirred for 3 hours.

• Alkylation: Methyl iodide (1.5 equiv.) is added dropwise, and the reaction is stirred for an additional 4 hours at -78 °C.

• Work-up: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired (R)-tert-butyl 2-methylpiperidine-1-carboxylate.

Diastereoselective Formylation of N-Boc-2-methylpiperidine

With the chiral piperidine core in hand, the next critical step is the introduction of the formyl group at the C2 position. This can be achieved through a deprotonation-formylation sequence. The existing methyl group will direct the deprotonation to the same carbon, and subsequent trapping with a formylating agent will yield the desired product.

Caption: Introduction of the formyl group at the C2 position.

Protocol 2: Synthesis of tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is charged with anhydrous diethyl ether.

• Reagent Addition: The flask is charged with (R)-tert-butyl 2-methylpiperidine-1-carboxylate (1.0 equiv.) and TMEDA (1.2 equiv.). The solution is cooled to -78 °C.

• Deprotonation: sec-Butyllithium (1.2 equiv.) is added dropwise, and the reaction mixture is stirred at -78 °C for 3 hours.

• Formylation: Anhydrous N,N-dimethylformamide (DMF) (2.0 equiv.) is added dropwise, and the reaction is allowed to warm to room temperature overnight.

• Work-up: The reaction is quenched with water. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate.

Applications in Diastereoselective Carbon-Carbon Bond Formation

The synthetic utility of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate lies in its ability to act as a chiral aldehyde in various nucleophilic addition reactions. The quaternary stereocenter at C2 is expected to effectively shield one face of the aldehyde, leading to high diastereoselectivity in the addition of nucleophiles.

Diastereoselective Grignard Addition

The addition of Grignard reagents to chiral aldehydes is a fundamental method for the construction of new stereocenters. The stereochemical outcome is dictated by the Felkin-Anh model, where the nucleophile attacks the carbonyl group from the least hindered trajectory.

Caption: Stereoselective addition of a Grignard reagent.

Protocol 3: Diastereoselective Addition of Phenylmagnesium Bromide

• Apparatus Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with a solution of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv.) in anhydrous THF.

• Reagent Addition: The flask is cooled to -78 °C, and a solution of phenylmagnesium bromide (1.2 equiv. in THF) is added dropwise.

• Reaction: The reaction mixture is stirred at -78 °C for 4 hours.

• Work-up: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The mixture is warmed to room temperature and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification and Analysis: The crude product is purified by flash column chromatography. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis.

Entry	Nucleophile (R-MgBr)	Diastereomeric Ratio (Predicted)
1	Phenylmagnesium bromide	>95:5
2	Ethylmagnesium bromide	>90:10
3	Isopropylmagnesium chloride	>98:2

Table 1: Predicted diastereoselectivity in Grignard additions to tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate.

Diastereoselective Wittig Reaction

The Wittig reaction provides a powerful means to form alkenes with control over the geometry of the double bond. When applied to a chiral aldehyde, the facial selectivity of the initial nucleophilic attack can lead to the formation of diastereomerically enriched products if a new stereocenter is formed.

Protocol 4: Diastereoselective Wittig Olefination

• Ylide Preparation: In a flame-dried flask under nitrogen, a suspension of a phosphonium salt (e.g., benzyltriphenylphosphonium chloride, 1.1 equiv.) in anhydrous THF is treated with a strong base (e.g., n-butyllithium, 1.1 equiv.) at 0 °C to generate the corresponding ylide.

• Aldehyde Addition: The solution of the ylide is cooled to -78 °C, and a solution of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv.) in anhydrous THF is added dropwise.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• Work-up: The reaction is quenched with water, and the product is extracted with diethyl ether. The organic layer is washed with brine, dried, and concentrated.

• Purification: The product is purified by flash chromatography to yield the corresponding alkene.

Conclusion

tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate represents a valuable, albeit underutilized, chiral building block for asymmetric synthesis. Its synthesis can be achieved through a logical sequence of well-established reactions. The presence of a quaternary stereocenter adjacent to the aldehyde functionality provides a strong basis for high diastereoselectivity in a variety of important carbon-carbon bond-forming reactions. The protocols outlined in this application note offer a practical guide for the synthesis and application of this promising chiral aldehyde, enabling the construction of complex, stereochemically defined piperidine derivatives for applications in medicinal chemistry and natural product synthesis.

References

• Facile and Practical Synthesis of Substituted Piperidine-2,6-Diones Under Transition-Metal Free Condition. (n.d.).
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Piperidine synthesis - Organic Chemistry Portal. (n.d.).
• Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol | Organic Letters. (2022).
• SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY - White Rose eTheses Online. (n.d.).
• 2-Piperidone Type of Chiral Building Block for 3-Piperidinol Alkaloid Synthesis - PubMed. (n.d.).
• Application Notes and Protocols for N-Alkylation of N-Boc-Piperazine - Benchchem. (n.d.).
• Asymmetric Synthesis of trans-2,3-Piperidinedicarboxylic Acid and trans. (n.d.).
• One-pot multiple reactions: asymmetric synthesis of 2,6-cis-disubstituted piperidine alkaloids from chiral aziridine - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)
• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines | The Journal of Organic Chemistry. (2025).
• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations | JACS Au. (2023).
• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC. (n.d.).
• Enantioselective synthesis of gem-disubstituted N-Boc diazaheterocycles via decarboxylative asymmetric allylic alkyl
• Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminobor
• Asymmetric Syntheses of N-Boc 2-Substituted Pyrrolidines and Piperidines by Intramolecular Cycliz
• CATALYTIC DYNAMIC RESOLUTION APPLIED TO THE SYNTHESIS OF 2,6-DISUBSTITUTED PIPERIDINES: PREPARATION OF (+)-LUPETIDINE AND (–)- - LOCKSS: Serve Content. (2011).
• Application of Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine to the Asymmetric Synthesis of 2-Aryl and 2-Vinyl Piperidines - PMC. (2010).
• Efficient Routes to Chiral 2-Substituted and 2,6-Disubstituted Piperidines | The Journal of Organic Chemistry. (n.d.).
• Asymmetric substitutions of 2-lithiated N-boc-piperidine and N-Boc-azepine by dynamic resolution - PubMed. (2010).
• Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis - PMC. (n.d.).
• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline** - DSpace@MIT. (n.d.).
• Synthesis of Cinchona Alkaloids-derived Chiral Squaramide Polymers and Their Application to Asymmetric C
• Asymmetric synthesis - Institut Ruđer Bošković. (n.d.).
• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermedi
• 4 - Organic Syntheses Procedure. (n.d.).
• Stereoselective Alkylation of N-Boc-protected-5-substituted δ-Lactams: Synthesis of α,δ-Disubstituted δ-Amino Acids | Organic Letters. (2000).
• Diastereoconvergent synthesis of trans-5-hydroxy-6-substituted-2-piperidinones by addition-cyclization-deprotection process - PubMed. (2014).
• Stereoselective Synthesis and Pharmacological Evaluation of 2,4-Bridged Piperidine Derivatives Designed to Activ
• CAS No. 157634-02-1 (2-FORMYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER) Synthetic Routes - GuideChem. (n.d.).
• 470669-16-0 | tert-Butyl 2-formyl-2-methylpiperidine-1-carboxyl
• N‐formylation of piperidine with methanol (see Table S2 for optimiz
• tert-Butyl 2-formylpiperidine-1-carboxylate | C11H19NO3 | CID 10656219 - PubChem. (n.d.). NIH.
• PREPAR
• Ligand-controlled β-selective C(sp3)–H arylation of N-Boc-piperidines - RSC Publishing. (n.d.).
• Preparation of N‐Boc‐4‐formylpiperidine 2.
• Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis - PMC. (n.d.).
• (S)
• LEWIS ACID-CATALYZED MICHAEL ADDITION REACTIONS OF N-BOC-2-SILYLOXYPYRROLES TO 3-ACRYLOYL-2. (2007).
• Alkaloids as Chiral Building Blocks, Auxiliaries, Ligands, and Molecular Diversity | Request PDF - ResearchG
• A Mild and Inexpensive Procedure for the Synthesis of N,N′-Di-Boc-Protected Guanidines. (n.d.).
• Asymmetric synthesis of 2-substituted pyrrolidine and piperidine - ResearchG
• The role of commonly used transition metals in total synthesis of indole alkaloids. (2023).
• Asymmetric Synthesis of Both Enantiomers of Dimethyl 2-Methylsuccinate by the Ene-Reductase-Catalyzed Reduction at High Substrate Concentr

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. One-pot multiple reactions: asymmetric synthesis of 2,6-cis-disubstituted piperidine alkaloids from chiral aziridine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric substitutions of 2-lithiated N-boc-piperidine and N-Boc-azepine by dynamic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Divergent Synthesis of Piperidine Derivatives from tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate

Introduction & Mechanistic Rationale

In modern drug discovery, the piperidine ring is one of the most frequently utilized saturated heterocycles. However, standard piperidines often suffer from high conformational flexibility and rapid cytochrome P450-mediated metabolism. The introduction of a quaternary stereocenter at the C2 position—specifically via the building block tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS: 470669-16-0)—provides a powerful vector for rigidifying the core, blocking metabolic hotspots, and directing 3D spatial geometry.

From a synthetic perspective, this specific aldehyde presents unique advantages and challenges:

• Absence of α -Protons: Because the C2 position is a quaternary center (bearing a methyl group, the ring nitrogen, the C3 carbon, and the formyl group), the aldehyde cannot undergo enolization. This completely eliminates the risk of α -epimerization or aldol self-condensation under strongly basic conditions (e.g., during Wittig or Grignard reactions)[1].

• Steric Hindrance: The adjacent quaternary center and the bulky N-Boc protecting group create significant steric shielding around the formyl carbonyl. This necessitates the use of highly reactive nucleophiles or optimized catalytic conditions for transformations like reductive amination.

This application note details three highly reliable, self-validating protocols for divergent synthesis from this core building block: Reductive Amination, Wittig Olefination, and Grignard Addition.

Synthetic Workflow

Divergent synthetic pathways from tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate.

Experimental Protocols

Protocol A: Synthesis of 2-(Aminomethyl)piperidines via Reductive Amination

Causality & Design: Due to the steric bulk at C2, direct reduction of the aldehyde by standard borohydrides can outcompete imine formation. Therefore, Sodium Triacetoxyborohydride (STAB), a mild reducing agent that selectively reduces protonated imines/iminiums over aldehydes, is utilized[2]. Acetic acid is added as a catalyst to accelerate imine formation and ensure the intermediate is sufficiently electrophilic.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask, dissolve tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv, 1.0 mmol) and the desired primary or secondary amine (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).

• Catalysis: Add glacial acetic acid (1.0 equiv) dropwise. Stir the mixture at room temperature for 1–2 hours to allow complete imine/iminium formation. Validation: Monitor by TLC (ninhydrin stain) for the consumption of the starting amine.

• Reduction: Cool the reaction to 0 °C. Add Sodium Triacetoxyborohydride (STAB, 1.5 equiv) portion-wise to control hydrogen gas evolution.

• Completion: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ (10 mL) to neutralize the acetic acid and free-base the newly formed amine. Extract with Dichloromethane (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via silica gel chromatography (DCM/MeOH gradient).

Protocol B: Synthesis of 2-Vinylpiperidines via Wittig Olefination

Causality & Design: Converting the formyl group to a vinyl group provides a versatile handle for cross-metathesis or hydroboration. Because the C2 position lacks α -protons, strong bases like Sodium Hydride (NaH) can be used to generate the ylide without risking epimerization or aldol side-reactions of the starting material[3].

Step-by-Step Methodology:

• Ylide Generation: Suspend methyltriphenylphosphonium bromide (1.2 equiv, 1.2 mmol) in anhydrous THF (5.0 mL) under an inert argon atmosphere. Cool the suspension to 0 °C.

• Deprotonation: Add Sodium Hydride (60% dispersion in mineral oil, 3.0 equiv) portion-wise. Stir the bright yellow mixture at room temperature for 1 hour to ensure complete formation of the Wittig reagent[3].

• Addition: Cool the ylide solution back to 0 °C. Add a solution of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv, 1.0 mmol) in anhydrous THF (2.0 mL) dropwise over 10 minutes.

• Reaction: Stir the mixture at room temperature for 6 hours. Validation: TLC (Hexanes/EtOAc 8:2) should show the disappearance of the UV-inactive aldehyde and the appearance of a less polar product spot.

• Workup: Quench the reaction with saturated aqueous NH4​Cl (10 mL). Extract with Ethyl Acetate (3 × 15 mL). To remove the triphenylphosphine oxide byproduct, concentrate the organic layer, resuspend the crude residue in cold hexanes/diethyl ether (1:1), and filter off the precipitated phosphine oxide. Purify the filtrate via flash chromatography.

Protocol C: Synthesis of 2-(1-Hydroxyalkyl)piperidines via Grignard Addition

Causality & Design: The addition of Grignard reagents to this substrate is highly efficient because the quaternary center prevents the Grignard reagent from acting as a base (which typically causes enolization in standard aliphatic aldehydes)[4]. The reaction proceeds with moderate to high diastereoselectivity dictated by the Felkin-Anh model, where the bulky N-Boc group and the C2 methyl group provide significant facial bias.

Step-by-Step Methodology:

• Preparation: Dissolve tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv, 1.0 mmol) in anhydrous THF (5.0 mL) under an argon atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath to maximize diastereoselectivity and control the exothermic addition.

• Addition: Add the desired Grignard reagent (e.g., Phenylmagnesium bromide, 1.0 M in THF, 1.5 equiv) dropwise over 15 minutes.

• Reaction: Stir at -78 °C for 2 hours, then slowly allow the reaction to warm to room temperature over 1 hour[4].

• Workup: Quench at 0 °C with saturated aqueous NH4​Cl (10 mL). Extract with Ethyl Acetate (3 × 10 mL). Wash the organics with brine, dry over MgSO4​ , and concentrate. The resulting diastereomers (threo/erythro) can typically be separated via preparative HPLC or careful silica gel chromatography.

Quantitative Data & Analytical Markers

The table below summarizes the expected outcomes and key validation metrics for the three synthetic pathways.

Synthetic Pathway	Reagents & Conditions	Target Derivative	Typical Yield	Key Analytical Marker ( 1 H NMR)
Reductive Amination	R−NH2​ , Na(OAc)3​BH , AcOH, DCE	2-(Aminomethyl)piperidines	70–85%	Disappearance of CHO ( ∼ 9.5 ppm); new CH2​−N signals ( ∼ 2.5–3.0 ppm)
Wittig Olefination	Ph3​PCH3​Br , NaH, THF	2-Vinylpiperidines	65–75%	Terminal vinyl protons ( ∼ 5.0–6.0 ppm multiplet)
Grignard Addition	R−MgBr , THF, -78 °C to RT	2-(1-Hydroxyalkyl)piperidines	60–80%	New CH−OH signal ( ∼ 3.5–4.5 ppm); R-group aromatic/alkyl signals

References

• Title: WO2022233302A1 - 嘧啶酮衍生物、其制备方法、药物组合物和用途 (Pyrimidine derivative, preparation method therefor, pharmaceutical composition and use thereof)
• Title: US9944624B2 - Substituted amino triazoles useful as human chitinase inhibitors Source: US Patent / Google Patents URL

• Title: The Oncolytic Efficacy and in Vivo Pharmacokinetics ofmethanol (Vacquinol-1) Are Governed by Distinct Stereochemical Features Source: Journal of Medicinal Chemistry (ACS Publications) URL:

Sources

• 1. recipharm.com [recipharm.com]
• 2. US9944624B2 - Substituted amino triazoles useful as human chitinase inhibitors - Google Patents [patents.google.com]
• 3. WO2022233302A1 - 嘧啶酮衍生物、其制备方法、药物组合物和用途 - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Application and Protocol Guide: Asymmetric Synthesis Utilizing the Chiral Building Block (±)-tert-Butyl 2-Formyl-2-methylpiperidine-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the synthetic utility of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS 470669-16-0), a versatile heterocyclic building block. The presence of a chiral quaternary center at the C2 position, adjacent to a reactive aldehyde, makes this compound a valuable starting material for the diastereoselective synthesis of complex piperidine derivatives. Piperidine scaffolds are among the most common heterocyclic subunits in FDA-approved drugs, highlighting the importance of developing stereocontrolled routes to novel analogues.[1] This document elucidates the core principles of stereocontrol based on the molecule's conformational preferences and provides detailed, representative protocols for key transformations, including nucleophilic additions and olefination reactions.

Introduction: A Unique Scaffold for Stereocontrolled Synthesis

tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate is a unique chiral building block designed for the stereoselective construction of substituted piperidine frameworks. Its structure incorporates three key features that guide its synthetic applications:

• N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group offers robust protection of the piperidine nitrogen under a wide range of reaction conditions (e.g., organometallic additions, reductions) while allowing for facile deprotection under acidic conditions. Crucially, its steric bulk significantly influences the conformational equilibrium of the piperidine ring.

• C2-Quaternary Stereocenter: The presence of both a methyl group and a formyl group at the C2 position creates a fully substituted, chiral quaternary center. This fixed stereocenter serves as the primary control element for inducing diastereoselectivity in subsequent reactions.

• Reactive Formyl Group: The aldehyde functionality is a versatile handle for a multitude of carbon-carbon bond-forming reactions, enabling the introduction of diverse substituents and the construction of more complex molecular architectures.

The strategic placement of these features makes this aldehyde an ideal precursor for synthesizing 2,2-disubstituted piperidines, which can serve as key intermediates in pharmaceutical development.[2]

Foundational Principles: Conformational Control and Facial Selectivity

The stereochemical outcome of any reaction at the formyl group is dictated by the conformational preferences of the piperidine ring. Due to the significant steric interaction between the bulky N-Boc group and a C2-equatorial substituent (an A1,3 strain), the piperidine ring is expected to adopt a conformation where the C2-methyl group resides in the axial position. This places the larger formyl group in the less-hindered equatorial position, minimizing steric strain.[3]

This preferred conformation creates a sterically biased environment around the formyl group. According to established models of nucleophilic addition to chiral aldehydes, such as the Felkin-Anh model, the incoming nucleophile will preferentially attack the carbonyl carbon from the least sterically hindered trajectory. In this case, attack is favored from the face opposite the piperidine ring, leading to a predictable diastereomeric outcome.

Figure 1: Conformational model for predicting diastereoselectivity.

Application Note I: Diastereoselective Addition of Organometallic Reagents

One of the most powerful applications of this chiral aldehyde is in the diastereoselective addition of organometallic nucleophiles (e.g., Grignard reagents, organolithiums) to generate secondary alcohols with a new, well-defined stereocenter. The reaction provides a reliable route to 1,2-amino alcohol substructures, which are valuable pharmacophores.

Causality Behind Experimental Choices:

• Aprotic Solvent (THF, Diethyl Ether): Organometallic reagents are highly basic and react violently with protic solvents. Anhydrous ethereal solvents are required to ensure the stability and reactivity of the nucleophile.

• Low Temperature (-78 °C): The addition is highly exothermic. Performing the reaction at low temperatures (typically with a dry ice/acetone bath) is critical for controlling the reaction rate, minimizing side reactions (e.g., enolization), and maximizing diastereoselectivity.

• Saturated NH₄Cl Quench: Using a saturated aqueous solution of ammonium chloride provides a mild acidic workup. It effectively neutralizes the basic alkoxide intermediate to form the alcohol product while avoiding the harsh conditions of strong acids, which could inadvertently cleave the acid-labile Boc protecting group.

Protocol 3.1: Representative Protocol for Grignard Addition

This protocol describes a general procedure for the addition of phenylmagnesium bromide to (±)-tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate.

Materials:

• (±)-tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv)

• Phenylmagnesium bromide (3.0 M in diethyl ether, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• To an oven-dried, round-bottom flask under an inert atmosphere (Argon), add (±)-tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv).

• Dissolve the aldehyde in anhydrous THF (approx. 0.1 M concentration).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add phenylmagnesium bromide (1.2 equiv) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise significantly.

• Stir the reaction mixture at -78 °C for 2 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and add ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting diastereomeric alcohols via flash column chromatography on silica gel.

Data Presentation and Expected Outcomes

The addition of various Grignard reagents is expected to proceed with good to excellent diastereoselectivity, affording the corresponding secondary alcohols.

Entry	Grignard Reagent (R-MgX)	Expected Product	Typical Yield (%)	Expected Diastereomeric Ratio (d.r.)
1	MeMgBr	tert-butyl 2-(1-hydroxyethyl)-2-methylpiperidine-1-carboxylate	85-95%	>90:10
2	PhMgBr	tert-butyl 2-(hydroxy(phenyl)methyl)-2-methylpiperidine-1-carboxylate	80-90%	>95:5
3	VinylMgBr	tert-butyl 2-(1-hydroxyallyl)-2-methylpiperidine-1-carboxylate	75-85%	>90:10

Self-Validation: The diastereomeric ratio can be readily determined from the ¹H NMR spectrum of the crude reaction mixture by integrating characteristic, well-resolved signals for each diastereomer (e.g., the carbinol proton -CH(OH)-).

Application Note II: Stereoselective Olefination Reactions

The conversion of the formyl group to an alkene via olefination provides access to another important class of functionalized piperidines. The stereochemical outcome (E/Z selectivity) of the resulting double bond is highly dependent on the nature of the phosphorus ylide used.

• Wittig Reaction: Unstabilized ylides (e.g., from alkyltriphenylphosphonium salts) typically favor the formation of (Z)-alkenes, while stabilized ylides (e.g., those containing an adjacent carbonyl or ester group) strongly favor the (E)-alkene.

• Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction, using phosphonate esters, almost exclusively yields the (E)-alkene and is often preferred due to the water-soluble nature of the phosphate byproduct, which simplifies purification.

Protocol 4.1: Representative Protocol for a Stabilized Wittig Reaction

This protocol details the synthesis of an (E)-α,β-unsaturated ester using a stabilized ylide.

Materials:

• (Carbethoxymethylene)triphenylphosphorane (1.1 equiv)

• (±)-tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv)

• Anhydrous Toluene

• Ethyl acetate

• Hexanes

Procedure:

• To a round-bottom flask, add the aldehyde (1.0 equiv) and (carbethoxymethylene)triphenylphosphorane (1.1 equiv).

• Add anhydrous toluene (approx. 0.2 M concentration).

• Heat the reaction mixture to 80 °C and stir for 12-16 hours. Monitor reaction progress by TLC.

• Cool the mixture to room temperature and concentrate under reduced pressure.

• Add a mixture of ethyl acetate and hexanes to the residue to precipitate the triphenylphosphine oxide byproduct.

• Filter the mixture through a pad of silica gel, washing with additional ethyl acetate/hexanes.

• Concentrate the filtrate to yield the crude product.

• Purify by flash column chromatography if necessary.

Overall Synthetic Workflow and Potential

The strategic use of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate allows for a divergent approach to a wide array of highly functionalized piperidine derivatives. The initial stereoselective transformation can be followed by further manipulations, such as deprotection of the N-Boc group and subsequent N-alkylation or N-arylation, to rapidly build molecular complexity.

Sources

• 1. A flow electrochemistry‐enabled synthesis of 2‐substituted N‐(methyl‐d)piperidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate as a Chiral Building Block in Drug Discovery

Introduction & Structural Rationale

In modern medicinal chemistry, the incorporation of conformationally restricted, sp³-rich scaffolds is a proven strategy to improve the pharmacokinetic and pharmacodynamic profiles of drug candidates. tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS 470669-16-0) represents a highly specialized chiral building block designed for this exact purpose.

The presence of a quaternary stereocenter at the C2 position of the piperidine ring serves two critical functions:

• Metabolic Stability : The geminal methyl and formyl groups block the α-position adjacent to the nitrogen, preventing cytochrome P450-mediated α-oxidation and subsequent ring-opening or dealkylation.

• Conformational Locking : The steric bulk at C2 restricts the rotational freedom of the piperidine ring, lowering the entropic penalty upon target binding and often increasing target affinity.

The N-Boc (tert-butyloxycarbonyl) protection ensures orthogonality during downstream synthesis, while the highly reactive formyl group serves as a versatile linchpin for divergent synthetic functionalization.

Physicochemical Properties

To ensure reproducibility in scale-up and storage, the quantitative and structural data for this building block are summarized below,[1].

Property	Value
Chemical Name	tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate
CAS Registry Number	470669-16-0
Molecular Formula	C₁₂H₂₁NO₃
Molecular Weight	227.30 g/mol
Appearance	Colorless to pale yellow oil
Key Structural Features	N-Boc protected, C2-quaternary stereocenter
Storage Conditions	2–8 °C, under inert atmosphere (Argon/N₂) to prevent aldehyde oxidation

Divergent Synthetic Utility

The C2-formyl group is uniquely positioned for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions. Despite the steric hindrance imposed by the adjacent methyl group and the N-Boc moiety, the aldehyde remains highly reactive toward nucleophilic addition.

Key synthetic pathways include:

• Reductive Amination : Yields sterically hindered aminomethyl derivatives, frequently used in peptidomimetic synthesis[2].

• Wittig/Horner-Wadsworth-Emmons Olefination : Converts the aldehyde into a terminal or internal alkene, setting the stage for cross-coupling or ring-closing metathesis[3].

• Grignard Addition : Generates secondary alcohols with an adjacent quaternary center, a motif common in macrolide and complex alkaloid cores.

Fig 1. Divergent synthetic utility of the C2-formyl group in drug discovery workflows.

Experimental Protocol: STAB-Mediated Reductive Amination

Because the C2 position is a sterically encumbered quaternary center, standard reductive amination conditions (e.g., NaBH₃CN in MeOH) often lead to poor yields or unwanted reduction of the starting aldehyde to the corresponding alcohol. To circumvent this, we utilize Sodium Triacetoxyborohydride (STAB) in 1,2-Dichloroethane (DCE), a mild and highly selective method pioneered by Abdel-Magid et al.[4],[2].

Reagents & Equipment

• tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv)

• Primary Amine (e.g., Benzylamine) (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) (0.2 M concentration)

• Glacial Acetic Acid (AcOH) (Optional, 1.0 equiv)

Step-by-Step Methodology

Step 1: Imine Pre-formation

• Charge a flame-dried, argon-purged round-bottom flask with tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv).

• Dissolve the aldehyde in anhydrous DCE to achieve a 0.2 M concentration.

  • Causality: DCE is selected over Dichloromethane (DCM) due to its higher boiling point and superior solubility profile for STAB, which ensures a homogeneous reaction mixture[4].

• Add the primary amine (1.1 equiv) dropwise at room temperature. Stir for 1–2 hours.

  • Causality: The quaternary C2 center creates significant steric bulk. Allowing the hemiaminal/imine to pre-form before introducing the reducing agent prevents the premature, irreversible reduction of the unreacted aldehyde into a primary alcohol.

Step 2: Selective Reduction 4. Cool the reaction mixture to 0 °C using an ice bath. 5. Add STAB (1.5 equiv) portion-wise over 10 minutes.

• Causality: STAB is a mild reducing agent. The three electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the boron hydride. This makes STAB selective for the more electrophilic iminium ion over the unreacted aldehyde[2].

• Allow the reaction to warm to room temperature and stir for 12 hours.

Step 3: Self-Validating Reaction Monitoring 7. Monitor the reaction via Thin Layer Chromatography (TLC) using a 7:3 Hexanes/Ethyl Acetate system. 8. Validation Check: Stain with acidic p-Anisaldehyde. The starting aldehyde will stain distinctly (often dark blue/purple). If the aldehyde spot persists after 12 hours, the steric hindrance is preventing efficient iminium formation. In this case, add 1.0 equiv of Glacial Acetic Acid to catalyze the dehydration of the hemiaminal to the iminium ion[2], and stir for an additional 4 hours.

Step 4: Quench and Workup 9. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to DCE) at 0 °C.

• Causality: A basic quench is mandatory. It neutralizes any added acetic acid, decomposes unreacted STAB, and ensures the newly formed secondary amine is deprotonated, allowing it to partition cleanly into the organic layer.

• Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Mechanistic Insights

Understanding the kinetic pathways of this reaction ensures successful troubleshooting. The reaction proceeds through a dynamic equilibrium between the aldehyde, the hemiaminal, and the iminium ion. Because STAB reduces the iminium ion much faster than it reduces the aldehyde, the reaction is driven forward entirely by Le Chatelier's principle and the irreversible nature of the final hydride transfer[2].

Fig 2. Mechanism of STAB-mediated reductive amination of sterically hindered aldehydes.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862 (1996). URL: [Link]

• Huo, et al. "Enantioselective C–H functionalization: logic and applications in the total synthesis of natural products." Chemical Science (2026). URL: [Link]

Sources

• 1. 470669-16-0|tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective C–H functionalization: logic and applications in the total synthesis of natural products - Chemical Science (RSC Publishing) DOI:10.1039/D5SC08653A [pubs.rsc.org]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate

Welcome to the Technical Support Center for the purification of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate . This guide is designed for researchers, scientists, and drug development professionals who require high-purity isolation of this sterically hindered, N-Boc protected α -methyl piperidine aldehyde.

Because aldehydes are highly reactive and prone to oxidation, and Boc groups possess mild acid sensitivity, standard purification workflows must be carefully adapted. This document synthesizes field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure optimal recovery and purity.

I. Purification Workflow Visualization

Caption: Workflow for the purification of N-Boc-piperidine aldehyde via flash column chromatography.

II. Step-by-Step Methodology: Flash Column Chromatography

This protocol is a self-validating system; you must confirm the identity and purity of the compound at each phase (TLC spotting, fraction pooling) before proceeding to the next step[1].

1. TLC Analysis & Solvent System Validation

• Action: Spot the crude mixture alongside the starting material (co-spotting) on a Silica Gel 60 F254 TLC plate[1]. Develop the plate using a gradient of Hexanes/Ethyl Acetate (e.g., 9:1 to 4:1).

• Validation: Because the compound lacks a conjugated π -system, it will not be visible under 254 nm UV light. Dip the plate in Potassium Permanganate (KMnO₄) or Phosphomolybdic Acid (PMA) stain and gently heat. The target product should appear as a distinct spot with an Rf​ of 0.25 – 0.35[2].

2. Column Preparation & Dry Loading

• Action: Slurry-pack a glass column with standard silica gel (230–400 mesh) using Hexanes.

• Action: Dissolve the crude oily mixture in a minimal volume of Dichloromethane (DCM). Add dry silica gel (approx. 2-3 times the mass of the crude product) and concentrate in vacuo until a free-flowing powder is obtained. Load this powder evenly onto the flat surface of the column bed.

• Rationale: Dry loading prevents the oily aldehyde from streaking down the column, ensuring sharp, well-resolved bands.

3. Isocratic/Gradient Elution

• Action: Elute the column starting with 5% EtOAc in Hexanes, gradually increasing to 15% EtOAc based on the predetermined TLC conditions[3].

• Constraint: Strictly avoid the use of alcoholic solvents (e.g., Methanol) during this step to prevent acetal formation.

4. Fraction Collection & Concentration

• Action: Collect fractions in clean test tubes. Spot every 3rd or 4th fraction on a TLC plate and visualize with KMnO₄ to locate the product band.

• Action: Pool the pure fractions into a round-bottom flask. Concentrate under reduced pressure using a rotary evaporator.

• Validation: Maintain the water bath temperature strictly below 30°C. High temperatures accelerate the oxidation of the aldehyde to the corresponding carboxylic acid.

• Storage: Flush the flask with Argon or Nitrogen gas, seal tightly, and store at -20°C[4].

III. Quantitative Data & Parameter Summary

Parameter	Recommended Value	Causality / Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Provides optimal surface area for the resolution of structurally similar byproducts[2].
Eluent System	Hexanes / Ethyl Acetate	Hydrocarbon/ester systems prevent nucleophilic attack on the highly electrophilic aldehyde[4].
Target Rf​ Value	0.25 - 0.35	Balances resolution with elution time, minimizing the compound's residence time on acidic silica.
Visualization	KMnO₄, PMA, or 2,4-DNPH	The isolated aldehyde and Boc group lack UV absorbance at 254 nm; chemical oxidation/derivatization is required[2].
Evaporation Temp	< 30°C	Prevents thermal degradation and minimizes atmospheric oxidation of the formyl group.

IV. Troubleshooting Guides & FAQs

Q1: I cannot see my product on the TLC plate under standard 254 nm UV light. Why, and how should I track it? Causality: tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate contains an isolated aldehyde and a carbamate (Boc) group. Neither of these functional groups possesses an extended conjugated π -system, meaning they do not absorb strongly at 254 nm. Solution: You must use chemical stains. The aldehyde group is readily oxidized, making Potassium Permanganate (KMnO₄) an excellent choice (the product appears as a yellow spot on a purple background). Alternatively, 2,4-Dinitrophenylhydrazine (2,4-DNPH) specifically reacts with the carbonyl group to form a visible hydrazone[2].

Q2: My isolated yield is very low, and NMR shows the presence of an acetal byproduct. What caused this? Causality: Aldehydes are highly electrophilic. If you used methanol (MeOH) or ethanol (EtOH) as a co-solvent during chromatography, TLC, or sample transfer, the aldehyde undergoes nucleophilic attack by the alcohol. This reaction is catalyzed by the slightly acidic silanol groups on the silica gel, rapidly forming a hemiacetal or full acetal. Solution: Strictly avoid alcoholic solvents. Stick to hydrocarbon/ester systems like Hexanes/Ethyl Acetate or Heptane/Ethyl Acetate[3]. Ensure your silica gel and solvents are stored properly to avoid ambient moisture accumulation.

Q3: I am observing partial deprotection of the Boc group during the column run. How can I prevent this? Causality: The tert-butoxycarbonyl (Boc) group is acid-sensitive. While generally stable to standard silica gel, prolonged exposure to the slightly acidic surface of standard silica (pH ~4.5-5.5) can lead to premature cleavage, especially if the column runs for several hours or if the silica batch is particularly acidic[1]. Solution: If degradation is observed, you can neutralize the silica gel by pre-treating the column with 1% Triethylamine (TEA) in Hexanes before loading your sample. However, ensure the TEA is completely flushed out or accounted for if its presence interferes with your downstream synthetic steps.

Q4: Is there a risk of epimerization (racemization) at the alpha-position of this aldehyde during chromatography? Causality: Standard α -amino aldehydes are notoriously prone to epimerization via enolization, especially on acidic silica or in the presence of base. However, tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate features a quaternary stereocenter at the C2 position (it contains both a methyl group and the formyl group). Because there is no α -proton available for abstraction, enolization is chemically impossible. Solution: You do not need to worry about α -epimerization for this specific compound. The stereocenter is robust and configurationally stable during standard purification protocols.

V. References

• (S)-2-[(4S)-N-tert-Butoxycarbonyl-2,2-Dimethyl-1,3,-oxazolidinyl] Source: Organic Syntheses Procedure URL:[Link]

• Direct Aldehyde C–H Arylation and Alkylation via the Combination of Nickel, HAT and Photoredox Catalysis Source: Princeton University URL:[Link]

• Bicyclic δ-Thiolactone Glycomimetics: Stereoselective Synthesis and Discovery of Stereocontrolled Antiphage Activity Source: American Chemical Society URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: A Guide to the Stability and Storage of N-Boc-2-formyl-2-methylpiperidine Derivatives

Welcome to the technical support guide for tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate and its structural analogs. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile synthetic intermediate. Given the limited publicly available data on the exact 2-methyl substituted compound (CAS 470669-16-0), this guide synthesizes field-proven insights and data from closely related, commercially available analogs, such as tert-butyl 2-formylpiperidine-1-carboxylate (CAS 157634-02-1 and 150521-32-7), to provide a robust framework for its handling and storage.[1][2] The principles outlined here are based on the core chemical functionalities—a Boc-protected amine and a sterically hindered aldehyde—that govern the molecule's stability.

Quick Reference: Recommended Storage & Handling

For optimal stability and experimental consistency, adhere to the following conditions. The rationale behind each recommendation is explored in the subsequent FAQ and Troubleshooting sections.

Parameter	Recommended Condition	Causality & Rationale
Storage Temperature	2–8 °C	Reduces the rate of potential degradation pathways, such as oxidation and self-condensation.[1]
Atmosphere	Under an inert gas (Argon or Nitrogen)	The aldehyde functional group is susceptible to oxidation by atmospheric oxygen, forming an inert carboxylic acid impurity. An inert atmosphere is critical for long-term stability.
Moisture	Store in a tightly sealed container; avoid moisture.	Protects against hydrolysis of the Boc group under acidic conditions and prevents the formation of aldehyde hydrates.
Physical Form	Colorless to light yellow liquid or semi-solid.	A significant change in color (e.g., to dark yellow or brown) may indicate degradation.[1]
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, lab coat.	The compound class is known to cause skin, eye, and respiratory irritation.[3]
Handling Area	Use in a well-ventilated chemical fume hood.	Minimizes inhalation exposure and ensures containment of the reagent.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for this compound?

A1: The two most reactive sites on the molecule are the aldehyde and the Boc-protecting group.

• Oxidation: The aldehyde is highly susceptible to oxidation by atmospheric oxygen, which converts it to the corresponding carboxylic acid. This is the most common degradation pathway and results in a loss of reactivity in subsequent transformations (e.g., reductive aminations, Wittig reactions). Storing under an inert atmosphere is the most effective preventative measure.

• Boc-Group Deprotection: The tert-butoxycarbonyl (Boc) group is a protecting group designed to be stable to many conditions but labile to acid. Exposure to acidic contaminants or conditions will cleave the Boc group, yielding the free secondary amine.

• Moisture Interaction: While aldehydes can reversibly form hydrates in the presence of water, prolonged exposure to moisture, especially if acidic or basic, can catalyze other degradation reactions.

Caption: Key potential degradation pathways for the title compound.

Q2: My material has developed a yellow tint. Is it still viable for my experiment?

A2: A slight yellowing of the material, which is often supplied as a colorless to yellow liquid or semi-solid, is not uncommon and does not automatically mean the compound is unusable.[1] However, it can be an early indicator of minor degradation. The critical question is whether the level of impurity will interfere with your specific reaction.

Recommendation: Before committing a significant amount of material to a large-scale reaction, perform a quality control check. A simple ¹H NMR or LC-MS analysis can quickly determine the purity. Look for the appearance of a broad peak in the NMR indicative of a carboxylic acid proton or a new mass peak corresponding to the oxidized product.

Q3: Can I store this compound in solution to make handling easier?

A3: Long-term storage in solution is not recommended as it can accelerate degradation. Solvents can contain impurities (water, dissolved oxygen, peroxides in ethers) that are detrimental.

If you must prepare a stock solution for immediate or short-term use (i.e., within the same day), use a dry, aprotic solvent such as anhydrous toluene or dichloromethane. Prepare the solution under an inert atmosphere and store it in a tightly sealed container at 2–8 °C, away from light. Do not use protic solvents like methanol or ethanol for storage, as they can form acetals with the aldehyde.

Q4: What are the essential safety measures when handling this reagent?

A4: Based on data for analogous compounds, this reagent should be handled with care. It is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[3] Some analogs are also listed as harmful if swallowed.[4][5]

• Engineering Controls: Always handle this compound inside a certified chemical fume hood to avoid inhaling vapors or aerosols.[3]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant nitrile gloves, safety goggles, and a lab coat.[5]

• First Aid: In case of eye contact, rinse cautiously with water for several minutes.[5] If on skin, wash with plenty of soap and water.[3] If you feel unwell after handling, seek medical advice.

Troubleshooting Guide for Experimental Issues

Problem: My reaction yield is lower than expected or inconsistent between batches.

This is a classic symptom of starting material degradation. If the aldehyde has been partially oxidized to the carboxylic acid, the effective molar quantity of your active reagent is lower than calculated.

Caption: A logical workflow for troubleshooting experiments involving suspect reagent.

Problem: My TLC or crude NMR shows multiple unexpected spots/peaks.

If you are confident in your reaction conditions, this points to an issue with the starting material. Run a TLC or NMR of the starting material by itself. The presence of a baseline spot on a silica TLC (indicative of a polar carboxylic acid) or unexpected peaks in the NMR confirms degradation.

Experimental Protocol: Aliquoting and Handling

To preserve the integrity of a new bottle of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate, it is best practice to aliquot the material into smaller, single-use quantities.

Materials:

• New bottle of the reagent.

• Multiple small, amber glass vials with PTFE-lined caps, dried in an oven and cooled under vacuum or in a desiccator.

• Inert gas source (Argon or Nitrogen) with a manifold.

• Syringes and needles.

Methodology:

• Temperature Equilibration: Allow the sealed bottle of the reagent to warm to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold compound.

• Inert Atmosphere: Puncture the septum of the main bottle with a needle connected to the inert gas line and another needle as an outlet. Gently flush the headspace with inert gas for several minutes.

• Dispensing: Using a clean, dry syringe, carefully withdraw the desired amount of the liquid/semi-solid reagent.

• Aliquoting: Transfer the reagent into the pre-dried vials.

• Purging and Sealing: Before sealing each vial, flush its headspace with inert gas. Immediately cap tightly.

• Labeling and Storage: Clearly label each vial with the compound name, date, and concentration (if in solution). Store the aliquots at 2–8 °C.[1] Use one aliquot per experiment to prevent contamination of the main stock.

By following these guidelines, you can ensure the long-term stability of your reagent, leading to more reliable and reproducible experimental outcomes.

References

• Chemical Substance Information. tert-butyl 4-formyl-2-methylpiperidine-1-carboxylate. [Link]

• Kishida Chemical Co., Ltd. Safety Data Sheet. [Link]

• PubChemLite. Tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate. [Link]

• PubChem. tert-Butyl 2-formylpiperidine-1-carboxylate. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 470669-16-0 | tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate - AiFChem [aifchem.com]
• 3. aksci.com [aksci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Racemization in Piperidine Synthesis

Welcome to the Technical Support Center for scientists and researchers engaged in the synthesis of chiral piperidine derivatives. The stereochemical integrity of your piperidine core is paramount, particularly in drug development, where enantiomeric purity can dictate pharmacological activity and safety. This guide provides in-depth troubleshooting strategies and frequently asked questions to help you diagnose and resolve issues of racemization in your synthetic workflows.

Troubleshooting Guide: A Mechanistic Approach

This section addresses specific problems you may encounter during piperidine synthesis, focusing on the underlying chemical principles to empower you to make informed decisions in the lab.

Question 1: I'm observing a significant loss of enantiomeric excess (ee) in my piperidine product. What are the most likely causes?

Loss of enantiomeric excess, or racemization, is the process by which a pure enantiomer is converted into a mixture of both enantiomers, resulting in a loss of optical activity.[1][2] In the context of piperidine synthesis, this often occurs at a stereocenter adjacent to a carbonyl group or other activating group.

There are two primary mechanisms to consider:

• Enolate/Carbanion Formation: This is the most common pathway.[3] If there is an acidic proton at your chiral center (for example, at the α-position to a carbonyl group), a base can abstract this proton to form a planar, achiral enolate or carbanion intermediate.[1][3][4] Subsequent protonation of this intermediate can occur from either face with equal probability, leading to a racemic mixture.[1]

• Carbocation Formation: Less common for piperidines unless a good leaving group is present at the chiral center. An acid or Lewis acid can facilitate the departure of the leaving group, forming a planar, achiral carbocation.[1] Nucleophilic attack can then occur from either side, resulting in racemization.

Question 2: My synthesis involves a base-mediated step, and I suspect it's the source of racemization. How can I mitigate this?

Base-catalyzed racemization is a frequent challenge.[5] The choice of base, its concentration, reaction temperature, and solvent all play critical roles.

Core Directive: Minimize Enolate Lifetime and Concentration

The longer the planar enolate intermediate exists in your reaction, the higher the probability of racemization. Your goal is to make its formation reversible and favor the protonated, chiral state.

Troubleshooting Workflow for Base-Mediated Steps:

Caption: Troubleshooting workflow for base-induced racemization.

Data-Driven Decisions: Base and Solvent Selection

The basicity and steric hindrance of organic bases significantly influence racemization.[6]

Base	pKa of Conjugate Acid	Steric Hindrance	Tendency for Racemization	Recommended Use
DIPEA	10.7	Moderate	High	Use with caution, minimal equivalents[7]
Triethylamine (TEA)	10.7	Low	High	Not recommended for sensitive substrates
N-Methylmorpholine (NMM)	7.38	Low	Moderate	Good alternative to DIPEA[6][7]
2,4,6-Collidine (TMP)	7.43	High	Low	Recommended for sensitive substrates[6][7][8]

Solvents can also play a crucial role by stabilizing the transition states that lead to racemization.[9][10] While polar protic solvents like methanol and ethanol can facilitate proton exchange, less polar, aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) can suppress epimerization.[11]

Question 3: I am performing an N-deprotection of a piperidine derivative using piperidine and observing epimerization. What can I do?

This is a classic problem, especially in solid-phase peptide synthesis (SPPS) involving piperidine-containing structures. The basic nature of the piperidine solution used for Fmoc deprotection can cause epimerization of the adjacent chiral center.[7]

Mitigation Strategies:

• Lower Piperidine Concentration: Reducing the concentration of piperidine in your deprotection solution can decrease the rate of epimerization.[12] However, this may also slow down the deprotection, so optimization is key.

• Additive-Based Deprotection: The addition of HOBt to the piperidine deprotecting solution has been shown to reduce side reactions like aspartimide formation, which proceeds through a mechanism that can also cause racemization.[13] More recently, adding small amounts of a weak organic acid, like formic acid, to the piperidine solution has been shown to be highly effective at preventing these side reactions without hindering deprotection.[14]

• Alternative Bases: For highly sensitive substrates, consider replacing piperidine with a milder base like piperazine or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), though reaction times may need to be adjusted.[12][14]

Frequently Asked Questions (FAQs)

Q1: Which analytical techniques are best for quantifying the enantiomeric excess (ee) of my chiral piperidine product?

Accurate determination of ee is critical.[15] The most common and reliable methods are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard. It physically separates the enantiomers using a chiral stationary phase (CSP), allowing for direct quantification of each.[15][16] Polysaccharide-based columns are often a good starting point.[15]

• Chiral Gas Chromatography (GC): Suitable for volatile and thermally stable piperidine derivatives.[15][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This can be a rapid method. It requires converting the enantiomers into diastereomers by using a chiral derivatizing agent or a chiral solvating agent, which will induce chemical shift differences between the now diastereomeric protons.[15][16]

For non-chromophoric compounds, pre-column derivatization with a UV-active agent may be necessary for HPLC or GC analysis.[17][18]

Q2: Can high temperatures during reaction or workup cause racemization?

Yes. High temperatures provide the necessary activation energy to overcome the barrier for racemization, even in the absence of a strong acid or base.[1][5] It is always advisable to run reactions at the lowest temperature that allows for a reasonable reaction rate and to avoid excessive heat during purification steps like distillation.[5]

Q3: How do protecting groups influence the stereochemical stability of my piperidine intermediate?

Protecting groups can have a profound effect. An N-Boc (tert-butoxycarbonyl) group, for instance, can influence the conformation of the piperidine ring and the acidity of adjacent protons. The choice of protecting group can either stabilize or destabilize a chiral center. For example, in peptide synthesis, certain backbone-protecting groups are used specifically to prevent racemization.[13] When planning your synthesis, consider the electronic and steric effects of your chosen protecting groups on all chiral centers.

Q4: My synthesis involves the reduction of a substituted 3-piperidone. How can I control the stereochemistry at C-3?

The reduction of a ketone to an alcohol creates a new stereocenter. The stereochemical outcome is determined by the reducing agent and the reaction conditions. To achieve high diastereoselectivity or enantioselectivity, you should employ stereoselective reducing agents. The choice will depend on the existing stereocenters and the desired configuration of the 3-hydroxy group.

References

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: [Link]

• Google Patents. CN104034814B - The HPLC analytical approach of 3-amino piperidine.

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. Available from: [Link]

• ResearchGate. Suppressing the epimerization of endothioamide peptides during Fmoc/t-Bu-based solid phase peptide synthesis | Request PDF. Available from: [Link]

• ResearchGate. Stereoselective Synthesis of Piperidines. Available from: [Link]

• AK Lectures. Racemization of Carbonyl Compounds. Available from: [Link]

• ResearchGate. Racemization in amino acids? Available from: [Link]

• Sato, S., et al. (2022). Transient chirality inversion during racemization of a helical cobalt(III) complex. Proceedings of the National Academy of Sciences, 119(11), e2117130119. Available from: [Link]

• ResearchGate. General mechanism of base‐catalysed racemisation. Available from: [Link]

• AK Lectures. Racemization of Carbonyl Compounds. Available from: [Link]

• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Available from: [Link]

• ORCA – Online Research @ Cardiff. Racemization in Drug Discovery. Available from: [Link]

• LOCKSS: Serve Content. CATALYTIC DYNAMIC RESOLUTION APPLIED TO THE SYNTHESIS OF 2,6-DISUBSTITUTED PIPERIDINES: PREPARATION OF (+)-LUPETIDINE AND (–)-. Available from: [Link]

• Journal of the American Chemical Society. Iridium-Catalyzed Enantioconvergent Construction of Piperidines and Tetrahydroisoquinolines from Racemic 1,5-Diols. Available from: [Link]

• Sketchy. Reactions at the Alpha Carbon of Carbonyls - Free Sketchy MCAT Lesson. Available from: [Link]

• ACS Publications. Acid-Mediated Prevention of Aspartimide Formation in Solid Phase Peptide Synthesis. Available from: [Link]

• Wiley Online Library. Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Available from: [Link]

• Russian Chemical Reviews. Synthesis of α-amino carbonyl compounds: a brief review. Available from: [Link]

• MDPI. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Available from: [Link]

• CORE. Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. Available from: [Link]

• Chemical Communications (RSC Publishing). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Available from: [Link]

• ResearchGate. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Available from: [Link]

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. aklectures.com [aklectures.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ajgreenchem.com [ajgreenchem.com]
• 10. ajgreenchem.com [ajgreenchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 18. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Analysis of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate

This guide provides an in-depth comparison of mass spectrometry (MS) techniques for the analysis of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate, a key building block in modern synthetic and medicinal chemistry. As researchers and drug development professionals, understanding the nuances of analytical methodologies is paramount for unambiguous structural confirmation, purity assessment, and reaction monitoring. This document moves beyond a simple listing of methods to explain the underlying principles and provide a framework for selecting the most appropriate analytical strategy.

Introduction to the Analyte and its Significance

tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate is a chiral heterocyclic aldehyde incorporating a piperidine ring N-protected with a tert-butyloxycarbonyl (Boc) group. The presence of a reactive aldehyde, a bulky lipophilic protecting group, and a basic nitrogen atom within the piperidine ring presents a unique set of considerations for mass spectrometry analysis. Accurate mass determination and the interpretation of fragmentation patterns are crucial for distinguishing it from potential isomers and byproducts during its synthesis and subsequent reactions.

Core Principles in the Mass Spectrometry of N-Boc Protected Piperidines

The mass spectrometric behavior of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate is largely dictated by the interplay between the N-Boc group and the piperidine ring. The Boc group is notoriously labile and its fragmentation is a dominant process in the mass spectra of compounds containing this moiety. Concurrently, the piperidine ring itself is susceptible to characteristic fragmentation pathways, primarily through cleavage alpha to the nitrogen atom.

Ionization Techniques: A Comparative Overview

The choice of ionization technique is a critical first step in the MS analysis of our target molecule. Both soft and hard ionization methods can be employed, each providing complementary information.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI is generally the preferred method for this class of compounds, particularly when coupled with liquid chromatography (LC-MS). It typically yields protonated molecules [M+H]+ or adducts with cations like sodium [M+Na]+ or potassium [M+K]+, providing clear information about the molecular weight. Due to the basicity of the piperidine nitrogen, positive ion mode ESI is highly effective.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is another soft ionization technique suitable for moderately polar compounds. While ESI is often favored for its sensitivity with polar molecules, APCI can sometimes offer better performance for less polar compounds and may be less susceptible to matrix effects.[1]

• Electron Ionization (EI): This hard ionization technique, commonly used with Gas Chromatography (GC-MS), imparts significant energy to the analyte, leading to extensive fragmentation. While the molecular ion may be weak or absent, the resulting fragmentation pattern provides a detailed structural fingerprint. The volatility and thermal stability of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate will determine the feasibility of GC-MS analysis.

Predicted Mass and Adducts

The molecular formula for tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate is C12H21NO3, with a monoisotopic mass of 227.1521 g/mol . The following table summarizes the predicted exact masses for common adducts observed in ESI-MS.

Adduct	Chemical Formula	Predicted m/z
[M+H]+	[C12H22NO3]+	228.1594
[M+Na]+	[C12H21NNaO3]+	250.1414
[M+K]+	[C12H21KNO3]+	266.1153
[M+NH4]+	[C12H25N2O3]+	245.1860

Fragmentation Pathways: A Deeper Dive

Understanding the fragmentation patterns is key to structural elucidation. Below, we compare the expected fragmentation behavior of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate under different MS conditions.

ESI-MS/MS Fragmentation

In tandem mass spectrometry (MS/MS) of the protonated molecule [M+H]+, the most characteristic fragmentation involves the N-Boc group. The loss of isobutylene (C4H8, 56 Da) is a hallmark of Boc-protected amines and amides.[2][3] This is often followed by the loss of carbon dioxide (CO2, 44 Da).

A proposed fragmentation pathway is illustrated below:

Caption: Predicted ESI-MS/MS fragmentation of the protonated molecule.

Further fragmentation of the [M+H - Boc]+ ion (m/z 128.11) would likely involve cleavage of the piperidine ring.

EI Fragmentation

Under electron ionization, the fragmentation is expected to be more extensive. In addition to the cleavages observed in ESI-MS/MS, direct fragmentation of the piperidine ring is anticipated. A key fragmentation pathway for piperidines is α-cleavage, the breaking of a carbon-carbon bond adjacent to the nitrogen. For our analyte, this could lead to the loss of the formyl or methyl group at the 2-position.

The base peak in the EI spectrum of many Boc-protected compounds is often the tert-butyl cation [C4H9]+ at m/z 57.

Caption: Predicted major fragmentation pathways under Electron Ionization.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis

This protocol outlines a general method for the analysis of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate using LC-MS/MS.

1. Sample Preparation:

• Accurately weigh 1 mg of the compound and dissolve it in 1 mL of methanol or acetonitrile to create a 1 mg/mL stock solution.

• Perform serial dilutions to prepare working standards at desired concentrations (e.g., 1 µg/mL, 100 ng/mL, 10 ng/mL).

2. LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start at 5-10% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 1 - 5 µL.

• Column Temperature: 30 - 40 °C.

3. MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS1 Scan: Scan a range of m/z 100-500 to identify the precursor ion [M+H]+.

• MS/MS Scan: Perform a product ion scan of the precursor ion (m/z 228.16) to observe the fragmentation pattern. Optimize collision energy to obtain a good distribution of fragment ions.

• For Quantification: Set up a Multiple Reaction Monitoring (MRM) method using the most intense and specific precursor-to-product ion transitions (e.g., 228.16 -> 172.10 and 228.16 -> 128.11).

Protocol 2: GC-MS Analysis

This protocol is suitable for the analysis of the compound if it is sufficiently volatile and thermally stable.

1. Sample Preparation:

• Dissolve the sample in a volatile organic solvent such as dichloromethane or ethyl acetate to a concentration of approximately 10-100 µg/mL.

2. GC Parameters:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250 °C.

• Oven Program: Start at 50-100 °C, hold for 1-2 minutes, then ramp at 10-20 °C/min to 280-300 °C and hold for 5-10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Injection Mode: Split or splitless, depending on the sample concentration.

3. MS Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40-400.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Comparative Summary of Techniques

Feature	LC-ESI-MS/MS	GC-EI-MS
Ionization	Soft	Hard
Molecular Ion	Abundant [M+H]+	Weak or absent M+•
Fragmentation	Controlled, characteristic loss of Boc group	Extensive, provides detailed structural fingerprint
Sample Requirements	Soluble in LC mobile phases	Volatile and thermally stable
Primary Application	Molecular weight determination, quantification, analysis of complex mixtures	Structural elucidation, identification of isomers

Conclusion and Recommendations

For the routine analysis of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate, LC-ESI-MS/MS is the recommended technique . It provides reliable molecular weight information and characteristic fragmentation patterns that are ideal for confirmation of identity and quantification. The predictable loss of the Boc group serves as a diagnostic tool for this class of compounds.

GC-EI-MS serves as a valuable complementary technique. While potentially leading to the degradation of the analyte if it is not thermally stable, the detailed fragmentation pattern it produces can be invaluable for distinguishing between closely related isomers and for the definitive structural elucidation of unknown impurities.

Ultimately, the choice of technique will depend on the specific analytical question. For rapid confirmation and quantification in a high-throughput setting, LC-MS is superior. For in-depth structural characterization, the data from GC-MS can be indispensable. A multi-faceted approach, potentially employing both techniques, will provide the most comprehensive analytical understanding of this important synthetic intermediate.

References

• Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry. PubMed. [Link]

• Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites. PubMed. [Link]

Sources

• 1. Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Guide to Piperidine Synthesis: Comparing Catalytic Hydrogenation, Ring-Closing Metathesis, and Photocatalytic Methods

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, featured prominently in a vast array of FDA-approved pharmaceuticals ranging from analgesics (fentanyl derivatives) to antidepressants (paroxetine)[1]. Because the biological activity of these molecules is highly dependent on the stereochemistry and substitution pattern of the piperidine core, selecting the optimal synthetic route is a critical decision in drug development.

This guide objectively compares three distinct methodologies for accessing piperidines: Catalytic Hydrogenation (the industrial standard), Ring-Closing Metathesis (for complex, chiral targets), and Photocatalytic Functionalization (for late-stage, green chemistry diversification).

Decision tree for selecting a piperidine synthesis strategy based on target complexity.

Catalytic Hydrogenation of Pyridines

The most direct and atom-economical method for synthesizing piperidines is the reduction of pre-formed pyridine rings[2]. While this method is highly scalable, it presents unique chemical challenges.

The Causality of Reaction Design: Pyridine is a highly stable aromatic system, requiring forcing conditions to reduce. Furthermore, the resulting piperidine product is a strong Lewis base. If the reaction is run in neutral solvents, the newly formed piperidine lone pair will tightly coordinate to the surface of transition metal catalysts (like Pt, Pd, or Ru), rapidly poisoning the catalyst and halting the reaction[1]. To circumvent this, the reaction is typically performed in an acidic medium (such as glacial acetic acid). The acid protonates the piperidine as it forms, converting it to a non-coordinating piperidinium salt and ensuring continuous catalytic turnover[3].

Experimental Protocol: PtO₂-Catalyzed Hydrogenation

Adapted from standard high-pressure reduction methodologies[3],[2].

• Preparation: In a high-pressure hydrogenation vessel, dissolve 10 mmol of the substituted pyridine in 20 mL of glacial acetic acid.

• Catalyst Addition: Add 0.1 g of Platinum(IV) oxide (Adams' catalyst, PtO₂). Caution: PtO₂ can become pyrophoric upon saturation with hydrogen.

• Pressurization: Seal the reactor, purge three times with inert gas (N₂ or Ar), and then pressurize with H₂ gas to 50–70 bar.

• Reaction: Stir the mixture vigorously at room temperature for 6–10 hours.

• Workup: Vent the H₂ gas safely. Filter the mixture through a pad of Celite® to remove the catalyst. Neutralize the acetic acid filtrate carefully with saturated NaHCO₃, extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

Self-Validating System: Monitor the pressure gauge throughout the reaction. A stoichiometric drop in H₂ pressure corresponding to exactly 3 molar equivalents of hydrogen gas confirms the complete reduction of the aromatic ring before any NMR analysis is required.

Ring-Closing Metathesis (RCM)

When target molecules require highly specific, complex stereocenters that cannot be achieved via the non-selective hydrogenation of pyridines, Ring-Closing Metathesis (RCM) of acyclic dienes is the premier choice[4].

The Causality of Reaction Design: RCM utilizes Ruthenium-alkylidene complexes (e.g., Grubbs II catalyst) to stitch two terminal alkenes together. However, free amines are highly detrimental to this process. The electron-rich nitrogen atom will coordinate to the electrophilic Ruthenium center, leading to rapid catalyst decomposition[5]. Therefore, the causality of RCM substrate design dictates that the amine must be deactivated prior to metathesis. This is achieved by protecting the nitrogen with an electron-withdrawing group (such as a Tosyl or Boc group), which pulls electron density away from the nitrogen, preserving the active catalyst[5].

Workflow for Ring-Closing Metathesis highlighting the critical amine protection step.

Experimental Protocol: RCM using Grubbs II Catalyst

Adapted from standard diene cyclization protocols[4],[5].

• Preparation: Dissolve 1.0 mmol of the N-protected diallylamine precursor in 100 mL of anhydrous dichloromethane (DCM) to create a dilute (0.01 M) solution. Note: High dilution favors intramolecular cyclization over intermolecular oligomerization.

• Catalyst Addition: Under an argon atmosphere, add 5 mol% of Grubbs Second Generation Catalyst.

• Reaction: Heat the reaction mixture to reflux (40°C) for 2–4 hours.

• Workup: Quench the reaction with ethyl vinyl ether to deactivate the Ru-catalyst. Concentrate the solvent under reduced pressure and purify the resulting tetrahydropyridine via flash column chromatography. (Subsequent simple hydrogenation yields the piperidine).

Self-Validating System: Connect the reflux condenser to a mineral oil bubbler. The continuous evolution of ethylene gas (a byproduct of the metathesis) serves as a real-time visual indicator of catalytic turnover. When bubbling ceases, the reaction has reached equilibrium.

Visible-Light Photocatalytic Functionalization

Modern drug discovery often requires "late-stage functionalization"—modifying an existing piperidine ring to explore structure-activity relationships without rebuilding the molecule from scratch. Photocatalysis represents the cutting edge of this approach[6].

The Causality of Reaction Design: Traditional C-H functionalization requires harsh oxidants and high temperatures, which destroy sensitive functional groups. Photoredox catalysis utilizes visible light to excite a photocatalyst (such as Iridium complexes or organic dyes like Eosin Y) into a long-lived excited state[7],[6]. This excited catalyst acts as a single-electron transfer (SET) agent, stripping an electron from the piperidine nitrogen to form a radical cation. Subsequent deprotonation generates a highly reactive α-amino radical under completely ambient, neutral conditions, allowing for coupling with various electrophiles (e.g., arylation or formylation)[7],[6].

Experimental Protocol: Photocatalytic N-Formylation / Arylation

Adapted from continuous microflow and batch photoredox methodologies[7],[6].

• Preparation: In a transparent borosilicate vial, combine 1.0 mmol of the piperidine derivative, the coupling partner (e.g., a cyanoarene for arylation), and 1-5 mol% of the photocatalyst (e.g., [Ir(dtbbpy)(ppy)2]PF6 or Eosin Y).

• Degassing: Dissolve the mixture in anhydrous acetonitrile and degas via three freeze-pump-thaw cycles to remove oxygen (which quenches the excited state catalyst).

• Irradiation: Irradiate the vial with a high-power Blue LED (450 nm) at room temperature for 12–16 hours.

• Workup: Dilute with water, extract with dichloromethane, and purify via chromatography.

Self-Validating System: Set up a parallel "dark reaction" control wrapped entirely in aluminum foil. The complete absence of product in the dark vessel confirms the strict dependence on the photochemical SET pathway, ruling out background thermal reactions.

Quantitative Comparison of Synthesis Methods

The following table summarizes the operational metrics and experimental outcomes of the three methodologies, allowing researchers to balance yield against synthetic complexity[8],[7],[4].

Synthesis Method	Typical Catalyst	Temp / Pressure	Typical Yield	Key Advantage	Primary Limitation
Catalytic Hydrogenation	PtO₂, Ru/Al₂O₃, Rh/C	25–80°C / 50–70 bar	>95%	Highly atom-economical; easily scalable.	Poor tolerance for reducible functional groups (e.g., alkenes, nitro groups).
Ring-Closing Metathesis	Grubbs II (Ru-alkylidene)	40–80°C / 1 atm	70–97%	Excellent stereocontrol; builds complex architectures.	Requires pre-synthesis of dienes; expensive, sensitive catalysts.
Photocatalytic C-H Functionalization	Ir-complexes, Eosin Y	Ambient / 1 atm	80–94%	Mild conditions; enables late-stage diversification.	Requires specialized photoreactors; restricted to specific coupling partners.

References

• Continuous microflow visible-light photocatalytic N-formylation of piperidine and its kinetic study. rhhz.net. Available at: [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry. Available at:[Link]

• Ring-Closing Metathesis in Pharmaceutical Development: Fundamentals, Applications, and Future Directions. ACS Publications. Available at: [Link]

• Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles. National Institutes of Health (NIH). Available at:[Link]

• Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. National Institutes of Health (NIH). Available at: [Link]

• Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. html.rhhz.net [html.rhhz.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Strategic Alternatives to tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate in Complex API Synthesis

Executive Summary

tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS: 470669-16-0) is a highly valued building block in medicinal chemistry. It is frequently utilized to construct complex piperidine-containing active pharmaceutical ingredients (APIs), such as pyrimidinone derivatives targeting Lp-PLA2 for the treatment of neuroinflammation and diabetic complications [1]. However, the presence of a quaternary stereocenter at the C2 position, combined with the inherent instability of the aldehyde moiety, presents significant synthetic challenges during scale-up. This guide objectively compares the performance of this aldehyde with its structural alternatives, providing actionable experimental data for drug development professionals.

The Mechanistic Challenge: Sterics and Stability

As an application scientist, I frequently observe two primary failure modes when utilizing this specific aldehyde in synthetic workflows:

• Steric Hindrance: The bulky tert-butoxycarbonyl (Boc) group and the C2-methyl group create severe steric shielding around the formyl carbon. This obstructs the Bürgi-Dunitz trajectory, drastically reducing the kinetics of nucleophilic additions (e.g., Grignard or Wittig reactions) and requiring aggressive conditions that can compromise sensitive substrates.

• Chemical Instability: Like many aliphatic aldehydes, it is highly prone to autoxidation to the corresponding carboxylic acid and can form hydrates upon prolonged storage. This leads to inconsistent yields and requires strict cold-chain logistics (-20°C, inert atmosphere).

To circumvent these issues, we employ structurally related alternatives that either mask the aldehyde (latent functionality) or alter the oxidation state to direct specific reactivity.

Comparative Analysis of Synthetic Alternatives

The Latent Aldehyde: tert-Butyl 2-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

• Advantage: Indefinite shelf-life and complete resistance to autoxidation.

• Mechanistic Rationale: By storing the building block in its reduced primary alcohol form (CAS: 470669-15-9), you completely bypass the degradation issues of the aldehyde. The alcohol can be oxidized in situ using mild conditions (e.g., Dess-Martin Periodinane) immediately prior to the downstream coupling step. This "just-in-time" generation ensures the aldehyde is pristine, maximizing the yield of subsequent transformations.

The Controlled Electrophile: The Weinreb Amide

• Advantage: Prevents over-addition of organometallic reagents.

• Mechanistic Rationale: When synthesizing C2-acyl piperidines (ketones), reacting Grignard reagents directly with the formyl group can be problematic. Even with steric hindrance, over-addition to the secondary alcohol can occur. Converting the building block to a Weinreb amide (tert-butyl 2-(methoxy(methyl)carbamoyl)-2-methylpiperidine-1-carboxylate) forms a stable, five-membered cyclic chelate intermediate upon nucleophilic attack. This chelate collapses only upon aqueous workup, exclusively yielding the desired ketone.

The Nitrogen Precursor: tert-Butyl 2-cyano-2-methylpiperidine-1-carboxylate

• Advantage: Direct access to extended amines and spirocycles.

• Mechanistic Rationale: If the ultimate synthetic goal is a primary amine (e.g., for amide coupling or spirocycle formation), the nitrile derivative (CAS: 746658-72-0) is far superior to the aldehyde. Nitriles are exceptionally stable and can be cleanly reduced to the primary amine using LiAlH4 or catalytic hydrogenation (Raney Ni/H2), avoiding the multi-step, often low-yielding reductive amination protocols required for hindered aldehydes.

Quantitative Data Comparison

Feature/Property	tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate	2-(Hydroxymethyl) Alternative	Weinreb Amide Alternative	2-Cyano Alternative
Stability (Shelf-Life)	< 3 months (requires inert atmosphere, -20°C)	> 2 years (Stable at RT)	> 2 years (Stable at RT)	> 2 years (Stable at RT)
Reactivity Profile	Electrophilic (Aldehyde)	Nucleophilic (Alcohol)	Controlled Electrophilic	Reducible to Amine
Risk of Over-addition	Moderate (Grignard reactions)	N/A	None (Chelate control)	N/A
Ideal Downstream Rxn	Wittig Olefination	In situ Oxidation	Ketone Synthesis	Primary Amine Synthesis

Experimental Workflows

To ensure self-validating protocols, the following methodologies detail the in situ generation of the aldehyde from its stable alcohol precursor, and its subsequent utilization in a Wittig olefination—a critical transformation in the synthesis of Lp-PLA2 inhibitors [1].

Protocol A: In Situ Oxidation to Aldehyde

Purpose: Conversion of the stable alcohol to the reactive aldehyde.

• Dissolve tert-butyl 2-(hydroxymethyl)-2-methylpiperidine-1-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) (0.1 M) under an argon atmosphere.

• Cool the solution to 0°C using an ice bath.

• Add Dess-Martin Periodinane (DMP) (1.2 equiv) portion-wise. Causality: DMP is preferred over Swern oxidation here to avoid the generation of dimethyl sulfide, which can complicate the purification of sterically hindered products.

• Warm to room temperature and stir for 2 hours. Monitor via TLC (stain with KMnO4).

• Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO3 and Na2S2O3. Causality: Na2S2O3 reduces unreacted DMP and its byproducts, preventing oxidative side reactions during concentration.

• Extract with DCM, dry over Na2SO4, and concentrate. Use the crude aldehyde immediately in Protocol B.

Protocol B: Wittig Olefination of the Hindered Aldehyde

Purpose: Synthesis of tert-butyl 2-methyl-2-vinylpiperidine-1-carboxylate [1].

• Suspend methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous tetrahydrofuran (THF) (0.3 M) under argon.

• Add sodium hydride (60% dispersion in mineral oil, 3.0 equiv) portion-wise at room temperature. Stir for 30 minutes until the bright yellow ylide forms.

• Add a solution of the freshly prepared tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (1.0 equiv) in THF dropwise.

• Stir at room temperature for 6 hours. Causality: The extended reaction time is required due to the severe steric clash between the C2-methyl/Boc group and the bulky triphenylphosphine moiety during the formation of the oxaphosphetane intermediate.

• Quench with saturated aqueous NH4Cl, extract with ethyl acetate, and purify via silica gel chromatography to yield the vinyl piperidine.

Mechanistic Visualization

Below is a logical map illustrating the divergent synthetic utility of these alternatives.

Divergent synthetic pathways for stable alternatives to the C2-formyl piperidine.

spectroscopic data for tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate

Spectroscopic Validation and Performance Comparison of tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate in Drug Discovery

As a Senior Application Scientist, I frequently encounter challenges in the synthesis of complex peptidomimetics and alkaloid frameworks. A recurring issue with standard alpha-amino aldehydes, such as tert-butyl 2-formylpiperidine-1-carboxylate, is their propensity for alpha-epimerization and enolization under basic conditions[1]. The introduction of a quaternary stereocenter in tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate (CAS 470669-16-0) entirely circumvents this liability[2].

This guide objectively compares the spectroscopic properties and structural stability of the 2-methylated derivative against its non-methylated analog and the regioisomeric 4-formyl derivative. We will delve into the causality behind the observed spectroscopic phenomena—such as Boc-rotameric peak broadening—and provide self-validating protocols for rigorous analytical characterization.

Mechanistic Causality: The Role of the 2-Methyl Group

Standard 2-formylpiperidines possess an acidic alpha-proton. During downstream transformations (e.g., reductive amination, Wittig olefination, or Grignard additions), basic conditions can trigger enolization, leading to the racemization of the stereocenter[1].

By installing a methyl group at the C2 position, the alpha-proton is replaced, locking the stereocenter and preventing epimerization. However, this quaternary center introduces significant steric bulk adjacent to the N-Boc group, altering the rotameric equilibrium between the s-cis and s-trans conformations of the carbamate. This structural nuance profoundly impacts the Nuclear Magnetic Resonance (NMR) spectra, necessitating specific analytical techniques like Variable Temperature NMR (VT-NMR) for accurate structural elucidation.

Comparative Spectroscopic Data

To objectively evaluate the compound, we must compare its spectroscopic signatures against standard alternatives.

Table 1: ¹H NMR Spectral Comparison (CDCl₃, 400 MHz, 298 K)

Feature	tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate	tert-butyl 2-formylpiperidine-1-carboxylate	tert-butyl 4-formylpiperidine-1-carboxylate	Causality / Insight
Aldehyde (CHO)	~9.65 ppm (s, 1H)	9.59 ppm (s, 1H)[3]	9.67 ppm (s, 1H)	The 2-methyl group slightly deshields the aldehyde proton due to steric compression.
Alpha-Proton (C2-H)	Absent	4.71 - 4.44 ppm (m, 1H)[3]	N/A (C4-H is ~2.4 ppm)	Absence of this peak in the 2-methyl analog confirms the quaternary center and resistance to epimerization.
N-Boc (t-Bu)	~1.46 ppm (s, 9H, broad)	1.45 ppm (s, 9H, broad)	1.45 ppm (s, 9H)	Broadening at room temperature is caused by restricted rotation of the N-C(O) bond.
C2-Methyl	~1.38 ppm (s, 3H)	Absent	Absent	Diagnostic singlet for the quaternary methyl group.

Table 2: FT-IR and LC-MS Comparison

Compound	FT-IR (Carbonyl Region)	LC-MS (ESI+) Major Peaks
2-formyl-2-methyl	1730 cm⁻¹ (CHO), 1695 cm⁻¹ (Boc)	250.3[M+Na]⁺, 172.3 [M+H-tBu]⁺, 128.2 [M+H-Boc]⁺
2-formyl (non-methyl)	1735 cm⁻¹ (CHO), 1690 cm⁻¹ (Boc)	236.3 [M+Na]⁺, 158.2[M+H-tBu]⁺, 114.2 [M+H-Boc]⁺

Application Note: In ESI-MS, N-Boc protected amines frequently undergo in-source fragmentation. The acidic conditions of the mobile phase combined with the applied capillary voltage promote the loss of the tert-butyl cation (-56 Da) or the entire Boc group (-100 Da). Monitoring these specific fragmentations provides a secondary layer of structural confirmation.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating workflows.

Protocol A: Variable Temperature (VT) ¹H NMR for Rotamer Resolution

Objective: To resolve the broad peaks caused by N-Boc rotamers and confirm the purity of the 2-methylated analog.

• Sample Preparation : Dissolve 20 mg of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate in 0.6 mL of DMSO-d6. Causality: DMSO-d6 is chosen over CDCl₃ due to its higher boiling point (189 °C), allowing for safe heating inside the NMR probe up to 350 K without solvent boiling or pressure buildup.

• Calibration : Calibrate the NMR probe temperature using an ethylene glycol standard to ensure accurate thermal readings.

• Baseline Acquisition (298 K) : Acquire a standard ¹H NMR spectrum. Note the line broadening in the aliphatic and Boc regions.

• Thermal Escalation : Increase the probe temperature to 340 K in 10 K increments. Allow 5 minutes of thermal equilibration at each step.

• Coalescence Observation : At ~340 K, the rotation around the carbamate C-N bond exceeds the NMR timescale. The previously broad signals will coalesce into sharp, highly resolved peaks, allowing for accurate integration of the C2-methyl (3H) and aldehyde (1H) protons.

• Validation : Return the sample to 298 K and re-acquire the spectrum. The peaks must return to their original broad state, confirming that the changes were due to rotameric dynamics and not thermal degradation.

Protocol B: LC-MS Analysis with In-Source Fragmentation Monitoring

• Chromatography : Use a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Mobile phase A: 0.1% Formic acid in water; Mobile phase B: 0.1% Formic acid in Acetonitrile. Gradient: 5% to 95% B over 5 minutes.

• Ionization : Electrospray Ionization in positive mode (ESI+). Capillary voltage at 3.0 kV.

• Data Interpretation : Extract ion chromatograms (EIC) for m/z 250.3 ([M+Na]⁺) and m/z 128.2 ([M+H-Boc]⁺). Co-elution of these two masses at the exact same retention time validates the identity of the compound, confirming that the 128.2 m/z peak is a direct fragment of the parent molecule.

Data Visualization: Spectroscopic Validation Workflow

The following diagram illustrates the logical workflow for validating the structural integrity of the compound prior to downstream synthesis.

Logical workflow for the spectroscopic validation of N-Boc protected piperidine building blocks.

Conclusion

The transition from standard 2-formylpiperidines to the 2-methylated analog provides a robust solution to alpha-epimerization in complex organic synthesis. While the quaternary center introduces steric complexity that manifests as rotameric broadening in NMR spectroscopy, the application of VT-NMR and targeted LC-MS fragmentation analysis ensures rigorous, self-validating characterization.

References

• BLD Pharm. "tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate". bldpharm.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGoPtIenl0Cr8O6rq7yXvE3xuR-9RQlsOlaHfyMvqOT4mJmiuTt8adPHNwU9aQiSkgB4gs8vT__lIWFlcTc7D-akFu7D0hActKfe_T2ExdZbGnET44rcHCiziBJSO6T9M1OIXchrW1gTGJDz0Y]
• Guidechem. "N-Formylpiperidine 2591-86-8 wiki". guidechem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0zc6nwU72RgOY6Tk_Qop7DIU8xYAcPgcCDnvjbzrbUSogZDnDzDdR8la4btXkZbhn757YnDKbZRJisKjyXoWqYbIHQ_UiK7xFEVh3IDw7BD7yDdHnMw_A9AZRBCwCxLGA7cGAjq9EYpWUdKyDoIdMgLmfQjcJyqzUJPrGqz-QoyEJ]
• Google Patents. "WO2012125622A1 - Substituted adipic acid amides and uses thereof". google.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHi3BBlXtEPwZbM4UqB0sBYzxq2oSjGGClMlYJii7I6xY-h8Wl2fZkXiKNVPeJYF429jUDwGC7JFAlmJPZ5wWqWVuZ73Ncf8TBRYLSmug2AZUGNeBu26I8mRMMT7fuNEkMOOfncNi2x2mCh0IzMBw==]

• Recipharm. "The Oncolytic Efficacy and in Vivo Pharmacokinetics ofmethanol (Vacquinol-1) Are Governed by Distinct Stereochemical Features". recipharm.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGde6-4ts7TlU0lRQv4HjFqMAsntpfyZzh6lWhabTSV5TLvt_EtZ0xLDaiAh2q11j898HVUdQaHpv9M_GXTZmKbAlHJ2p6q_wg8J9G_KWKgmdb-c3NDzAqsfPC76VjlYMn473l2w-hpANWYTUVCtjnx-h5wnvqiYk3rreiT9QFlEZmyLHejALsD4NMJkesxwy7JUHpOxD9IhTfGeIrCOMFZ964BOjAjRHpcDfeHcXYOKUl5Mro1UK6RDc_A-Vk3htaS76zK7rl8DxmPNvoFL1wFBQ==]

Sources

• 1. recipharm.com [recipharm.com]
• 2. 470669-16-0|tert-Butyl 2-formyl-2-methylpiperidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. WO2012125622A1 - Substituted adipic acid amides and uses thereof - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Tert-butyl2-formyl-2-methylpiperidine-1-carboxylate proper disposal procedures

Standard Operating Procedure: Handling and Disposal of Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate

As a Senior Application Scientist, I frequently observe laboratories mishandling protected intermediates during the scale-up and optimization of drug synthesis workflows. The disposal of tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate is not merely a matter of pouring a reagent into a generic waste bin; it requires a precise understanding of its chemical reactivity—specifically the acid-labile nature of the tert-butoxycarbonyl (Boc) group—and strict adherence to environmental segregation protocols.

This guide provides a self-validating, mechanistic approach to the safe handling, segregation, and disposal of this compound, ensuring your laboratory maintains compliance, operational efficiency, and maximum safety.

Executive Summary & Chemical Profile

Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate is a Boc-protected amino aldehyde widely utilized as a building block in pharmaceutical synthesis. Because it lacks halogen atoms (such as chlorine, fluorine, or bromine), it must be carefully routed to minimize disposal costs and prevent toxic byproducts during incineration.

Table 1: Chemical Identity & Hazard Profile

Property	Value
Chemical Name	Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate
CAS Number	470669-16-0
Molecular Formula	C12H21NO3
Molecular Weight	227.30 g/mol
GHS Classification	Harmful (H302, H332), Irritant (H315, H319, H335)
Waste Stream Category	Non-Halogenated Organic Waste

Mechanistic Safety & Incompatibilities

To build a truly safe laboratory environment, scientists must understand the causality behind experimental and disposal choices.

The Danger of Acidic Cross-Contamination (Gas Evolution) The tert-butoxycarbonyl (Boc) protecting group is highly stable under basic and nucleophilic conditions but is extremely acid-labile. If tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate is accidentally disposed of in a waste container containing strong acids (such as Trifluoroacetic acid [TFA] or Hydrochloric acid [HCl]), an unintended deprotection reaction will occur. This cleavage rapidly releases carbon dioxide (CO2) and isobutylene gases [1]. If this reaction takes place inside a tightly sealed glass or HDPE waste carboy, the rapid gas evolution will cause catastrophic over-pressurization, potentially resulting in a chemical explosion and severe exposure.

The Logic of Halogenated Segregation This compound is a non-halogenated organic molecule. It is imperative that it is segregated from halogenated solvent waste (e.g., dichloromethane, chloroform). Halogenated wastes require specialized, high-temperature incineration to prevent the formation of highly toxic environmental pollutants, such as dioxins and furans. Mixing a non-halogenated compound into a halogenated waste stream unnecessarily complicates the destruction process and drastically increases institutional disposal costs [2].

Waste Routing Decision Tree

Figure 1: Waste routing decision tree for Boc-protected amines.

Step-by-Step Disposal Protocol

To ensure a self-validating waste management system, follow this standardized operational workflow:

Step 1: Segregation & Compatibility Verification

• Verify that the target waste container is explicitly designated for Non-Halogenated Organic Waste .

• Validation Check: Test the pH of the existing waste stream if its contents are unknown. Ensure the pH is neutral to basic (pH ≥ 7) to prevent unintended Boc-deprotection.

Step 2: Containerization

• Transfer the chemical into a compatible, heavy-duty container (e.g., High-Density Polyethylene (HDPE) or coated glass).

• Operational Insight: If your workflow inherently mixes this compound with trace amounts of acid, you must use a vented pressure-relief cap on your waste carboy to safely vent any evolved CO2 or isobutylene gas.

Step 3: Labeling and Documentation

• Affix a compliant "Hazardous Waste" label to the container before adding the chemical.

• Clearly write the full chemical name: "Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate". Do not use shorthand or structural abbreviations. Indicate the primary hazards (Irritant, Harmful).

Step 4: Storage and EHS Transfer

• Store the sealed container in a secondary containment tray within a designated, ventilated flammable storage cabinet.

• Do not allow the waste to accumulate beyond your institution's regulatory time limit (typically 90 to 180 days) or volume limit (e.g., 55 gallons) [3]. Contact your Environmental Health and Safety (EHS) department for final pickup and approved incineration.

Spills and Decontamination Workflow

In the event of an accidental spill, immediate and logical action is required to prevent respiratory irritation and environmental contamination.

• PPE Donning: Immediately equip standard chemical-resistant nitrile gloves, tight-fitting safety goggles, and a flame-resistant laboratory coat.

• Containment: Isolate the spill area. Ensure the chemical does not enter laboratory sinks or floor drains, as sanitary sewer disposal of organic compounds is strictly prohibited [3].

• Absorption: Cover the liquid spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or universal chemical spill pads). Do not use combustible materials like sawdust.

• Decontamination: Carefully sweep the saturated absorbent into a heavy-duty plastic bag or compatible solid waste bucket. Seal the container and label it as "Hazardous Solid Waste - Contaminated with Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate". Wash the spill surface with a mild detergent and water.

References

• National Research Council. "Management of Waste - Prudent Practices in the Laboratory." NCBI Bookshelf, National Library of Medicine. Available at: [Link]

• Vanderbilt Environmental Health and Safety. "Laboratory Guide for Managing Chemical Waste." Vanderbilt University Medical Center. Available at: [Link]

A Senior Application Scientist's Guide to Handling Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate

As researchers at the forefront of drug development, our daily work involves navigating the complexities of novel chemical entities. Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate, a key building block in synthetic chemistry, requires a protocol built on a foundation of safety and precision. This guide moves beyond a simple checklist, offering a comprehensive operational plan grounded in the principles of chemical causality and risk mitigation. Our goal is to empower you with the knowledge to handle this compound not just safely, but with the scientific diligence it deserves.

Hazard Assessment: Understanding the "Why" Behind the Precautions

Before any personal protective equipment (PPE) is selected, a thorough understanding of the compound's intrinsic hazards is paramount. While a specific Safety Data Sheet (SDS) for this exact molecule may not be universally available, we can infer its hazard profile from its structural components—a piperidine ring and a carboxylate group—and data from closely related analogs.[1]

Based on GHS classifications for similar piperidine derivatives, we must assume Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate presents the following risks[2][3][4]:

• Skin Irritation (H315): The piperidine moiety can be corrosive or irritating to the skin.[2][5] Prolonged contact can lead to redness, itching, or more severe chemical burns.

• Serious Eye Irritation (H319): The eyes are particularly vulnerable.[2][5] Direct contact with even minute quantities can cause significant irritation or damage.

• Respiratory Irritation (H335): If aerosolized or if the compound has a notable vapor pressure, it may irritate the respiratory tract.[2][5]

• Harmful if Swallowed (H302): Oral ingestion is a primary route of toxic exposure.[2][4]

This hazard profile is the cornerstone of our safety protocol. Every subsequent step is a direct response to these potential dangers.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific procedure and the scale of the operation. The following table summarizes the minimum required PPE.

Protection Type	Required Equipment	Rationale and Specifications
Eye and Face	Chemical Splash Goggles & Face Shield	Goggles provide a seal against splashes and vapors. A face shield is required when handling larger quantities (>50g) or during procedures with a high risk of splashing (e.g., quenching a reaction).[4][6]
Hand	Nitrile or Neoprene Gloves	Standard nitrile gloves (minimum 4 mil thickness) are suitable for incidental contact. For extended use or direct immersion, heavier-duty neoprene gloves are recommended.[7] Always inspect gloves for tears or pinholes before use.[8]
Body	Fully-Buttoned Laboratory Coat	A flame-resistant lab coat provides a critical barrier against spills and splashes. Ensure it is fully fastened to protect your torso and arms.[9][10]
Respiratory	NIOSH-Approved Respirator	A respirator is not typically required when handling small quantities within a certified chemical fume hood.[10] If working outside a hood or with potential for aerosolization, a half-mask respirator with organic vapor cartridges is mandatory.[8][9]

Operational Workflow: From Benchtop to Disposal

A safe laboratory environment is a product of deliberate, sequential actions. The following workflow illustrates the critical steps for handling Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate, ensuring safety at every stage.

Caption: Safe Handling Workflow for Piperidine Derivatives.

Step-by-Step Handling and Disposal Plan

A. Pre-Operational Checks

• Fume Hood Verification: Always handle this compound inside a certified chemical fume hood.[7][8][10] Before starting, verify that the hood's airflow is optimal and that the sash is at the appropriate working height.

• Gather Materials: Ensure all necessary equipment, including spill cleanup materials, is within arm's reach inside the hood to minimize the need to exit and re-enter the containment area.

• PPE Inspection: Don the appropriate PPE as outlined in the table above. Critically inspect your gloves for any signs of degradation or damage.[8]

B. Handling and Use

• Aliquotting: When weighing the compound, do so within the fume hood. Use a disposable weighing boat to prevent cross-contamination.

• Static Discharge: Piperidine derivatives can be flammable.[8][11] When transferring the substance, especially in large quantities, ensure that containers are grounded to prevent static discharge, which could serve as an ignition source.[6][8][12]

• Incompatible Materials: Keep the compound away from strong oxidizing agents and strong acids, as these can lead to vigorous and potentially hazardous reactions.[8][13]

C. Spill Management

• Small Spills (within fume hood):

  • Alert colleagues in the immediate area.

  • Wearing your full PPE, cover the spill with an inert absorbent material like vermiculite or sand.[8][10]

  • Once fully absorbed, use non-sparking tools to carefully scoop the material into a designated, labeled hazardous waste container.[8][10]

  • Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

• Large Spills (outside fume hood):

  • Evacuate the laboratory immediately.

  • Alert your institution's environmental health and safety (EHS) office.

  • Do not attempt to clean up a large spill without specialized training and equipment.

D. Disposal Protocol

• Waste Segregation: All materials contaminated with Tert-butyl 2-formyl-2-methylpiperidine-1-carboxylate, including gloves, weighing boats, and absorbent materials from spills, must be treated as hazardous waste.[5]

• Containerization: Dispose of solid waste in a clearly labeled, sealed container. Unused or waste quantities of the chemical should be stored in their original or a compatible, tightly sealed container.[8][11]

• Final Disposal: All waste must be disposed of through your institution's EHS-approved hazardous waste program.[13][14] Do not pour this chemical down the drain or dispose of it in regular trash.[5][15]

By adhering to this comprehensive plan, you are not merely following rules; you are engaging in a dynamic process of risk assessment and control that is the hallmark of a professional and safe scientific practice.

References

• Vertex AI Search. (2023, March 16).
• OSHA. PIPERIDINE CAS Number - HAZARD SUMMARY.
• Cambridge Isotope Laboratories. (2024, September 3). PIPERIDINE (D11, 98%)
• PubChem. tert-butyl (2R)
• Penta. (2024, May 7).
• Chemwatch.
• Cole-Parmer. (2005, October 3).
• AK Scientific, Inc.
• Tokyo Chemical Industry. (2025, February 14). SAFETY DATA SHEET - 1-(tert-Butoxycarbonyl)piperazine.
• Fisher Scientific. (2009, April 15). SAFETY DATA SHEET - tert-Butyl 4-[4-(aminomethyl)
• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet - tert-Butyl 4-[(4-amino-2-fluorophenoxy)
• Benchchem. Common challenges in working with piperidine-based compounds.
• Sigma-Aldrich. (2025, November 6).
• Fisher Scientific.
• Fisher Scientific. (2012, February 13).
• Washington State University.
• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions.
• Aaron Chemicals. (2024, November 1).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tert-butyl (2R)-2-formylpiperidine-1-carboxylate | C11H19NO3 | CID 10703805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nextsds.com [nextsds.com]
• 4. aaronchem.com [aaronchem.com]
• 5. aksci.com [aksci.com]
• 6. isotope.com [isotope.com]
• 7. postapplescientific.com [postapplescientific.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. nj.gov [nj.gov]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. pentachemicals.eu [pentachemicals.eu]
• 12. fishersci.com [fishersci.com]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]